Cyclohexyl (4-nitrophenyl) Carbonate

• CAS: 176787-42-1

Core Science & Biosynthesis

Cyclohexyl (4-nitrophenyl) carbonate (CAS 176787-42-1): A Technical Guide to Properties, Synthesis, and Prodrug Applications

Executive Summary

As a Senior Application Scientist, I frequently encounter the challenge of late-stage amine functionalization in drug development. While chloroformates are highly reactive, their instability and propensity for side reactions (such as over-acylation) often compromise yields. Cyclohexyl (4-nitrophenyl) carbonate (CAS 176787-42-1) [1] emerges as a bench-stable, highly selective active carbonate reagent. It is primarily utilized for introducing the cyclohexyloxycarbonyl (Hoc/Choc) protecting group in peptide synthesis[2] and for synthesizing lipophilic carbamate prodrugs, including GABA analogs[3] and mTORC modulators[4]. This guide details its physicochemical profile, mechanistic causality, and self-validating experimental protocols.

Physicochemical Properties & Analytical Profile

Understanding the baseline characteristics of this reagent is critical for optimizing reaction conditions and downstream purification. The following data synthesizes the core properties and analytical markers used for quality assurance[5].

Property / Analytical Marker	Value / Description
Chemical Name	Cyclohexyl (4-nitrophenyl) carbonate
CAS Number	176787-42-1
Molecular Formula	C₁₃H₁₅NO₅
Molecular Weight	265.26 g/mol
Physical State	White to off-white crystalline powder
Melting Point	63–64 °C
Solubility	Soluble in THF, DCM, DMF, EtOAc; Insoluble in water
¹H-NMR (400 MHz, CDCl₃)	δ 8.28 (2H, d, J=9.2 Hz), 7.39 (2H, d, J=9.2 Hz), 4.73–4.80 (1H, m), 1.99–2.05 (2H, m), 1.79–1.84 (2H, m), 1.55–1.64 (4H, m), 1.26–1.47 (2H, m)
¹³C-NMR (151 MHz, CDCl₃)	δ 155.66, 151.83, 145.20, 125.23, 121.78, 78.71, 31.33, 25.06, 23.50
Mass Spectrometry (FAB)	[M + H]⁺ m/z 266

Mechanistic Causality: The Chemistry of Active Carbonates

The utility of cyclohexyl (4-nitrophenyl) carbonate lies in its thermodynamic stability and kinetic reactivity profile:

• The Electrophilic Center: The carbonate carbonyl is highly electrophilic due to the strong electron-withdrawing nature of the adjacent 4-nitrophenoxy group.

• The Leaving Group: The 4-nitrophenol moiety is an exceptional leaving group (pKa ≈ 7.15). Upon nucleophilic attack by an amine, the tetrahedral intermediate collapses, expelling the 4-nitrophenoxide anion. This anion is resonance-stabilized, driving the reaction forward thermodynamically.

• The Lipophilic Payload: The cyclohexyl group provides significant steric bulk and lipophilicity. In prodrug design, converting a polar amine into a lipophilic cyclohexyl carbamate drastically improves passive membrane permeability and extends the systemic circulation of the active pharmaceutical ingredient[3]. Furthermore, its high resistance to bases makes it an excellent protecting group for solid-phase peptide synthesis (SPPS)[2].

Synthesis of Cyclohexyl (4-nitrophenyl) carbonate

The synthesis of the reagent itself relies on the nucleophilic substitution between cyclohexanol and 4-nitrophenyl chloroformate[6].

Caption: Workflow for the synthesis of Cyclohexyl (4-nitrophenyl) carbonate.

Step-by-Step Synthesis Protocol

This protocol is designed as a self-validating system. The formation of the pyridine hydrochloride salt serves as an immediate visual indicator of reaction progress[6].

• Preparation: In an oven-dried round-bottom flask under N₂ atmosphere, dissolve cyclohexanol (10.0 mmol) in anhydrous THF (20 mL).

• Base Addition: Add anhydrous pyridine (12.0 mmol) to the solution and cool the mixture to 0 °C using an ice bath.

• Electrophile Addition: Dissolve 4-nitrophenyl chloroformate (11.0 mmol) in anhydrous THF (15 mL). Add this solution dropwise to the cyclohexanol mixture over 15 minutes. Causality: Dropwise addition controls the exothermic nature of the reaction and prevents the formation of symmetrical dicarbonates.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 3 hours[6]. Validation: A white precipitate (pyridine hydrochloride) will form, indicating successful nucleophilic displacement of the chloride.

• Workup: Filter the precipitate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue via silica gel column chromatography (eluting with 0-20% EtOAc in hexanes) to yield the product as a white solid (typically >90% yield)[6].

Application: Amine Carbamoylation (Prodrug Synthesis)

When applied to drug development, this reagent converts APIs containing primary or secondary amines into stable carbamate prodrugs[6].

Caption: Mechanism of amine carbamoylation for prodrug synthesis.

Step-by-Step Application Protocol

This workflow incorporates a built-in colorimetric validation step, leveraging the halochromic properties of the leaving group[6].

• Activation: Dissolve the amine substrate (e.g., a GABA analog or peptide intermediate, 1.0 mmol) in anhydrous THF (4 mL).

• Base Addition: Add Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIEA) (2.0 mmol).

• Carbamoylation: Add cyclohexyl (4-nitrophenyl) carbonate (1.1 mmol) in one portion. Stir the reaction at room temperature for 16 hours[6].

  • Self-Validating Indicator: As the reaction proceeds, the released 4-nitrophenol is deprotonated by the base, forming the 4-nitrophenoxide anion. The reaction mixture will turn a distinct, intense yellow (

    nm). The plateau of this color change indicates reaction completion.

• Workup & Cleansing: Dilute the mixture with EtOAc (30 mL). Wash the organic layer sequentially with 1N aqueous NaOH[6].

  • Validation: The aqueous NaOH layer will be bright yellow as it extracts the 4-nitrophenoxide. Continue washing until the aqueous layer runs completely clear, guaranteeing the complete removal of the toxic leaving group.

• Final Isolation: Wash the organic layer with water and saturated aqueous NaCl, dry over anhydrous Na₂SO₄, and concentrate in vacuo[6]. Purify the resulting cyclohexyl carbamate via chromatography.

References

1.1 - echemi.com[1] 2.2 - acs.org[2] 3. 5 - nih.gov[5] 4.3 - google.com[3] 5. 4 - google.com[4] 6.6 - googleapis.com[6]

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US8048917B2 - Prodrugs of GABA analogs, compositions and uses thereof - Google Patents [patents.google.com]
• 4. US11230557B2 - mTORC modulators and uses thereof - Google Patents [patents.google.com]
• 5. Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate ([11C-carbonyl]PK68) as a potential PET tracer for receptor-interacting protein 1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Structure of cyclohexyl 4-nitrophenyl carbonate active ester

Executive Summary

Cyclohexyl 4-nitrophenyl carbonate (CAS: 176787-42-1) is a mixed carbonate ester serving as a highly specific "active ester" reagent. Unlike unstable chloroformates, this crystalline solid offers a balance of shelf-stability and chemoselective reactivity. It is primarily utilized to introduce the Cyclohexyloxycarbonyl (Hoc) protecting group to amines or to synthesize carbamate-linked prodrugs and non-isocyanate polyurethanes (NIPUs).

This guide details the structural logic, synthesis, and mechanistic applications of this reagent, designed for researchers requiring precise acylation vectors.

Structural Anatomy & Reactivity Profile

The molecule is a "mixed" carbonate, bridging a sterically bulky cyclohexyl group and an electron-deficient 4-nitrophenyl moiety. Its utility stems from the electronic disparity between the two oxygen substituents.

The Active Ester Concept

In standard carbonates (e.g., diethyl carbonate), the carbonyl carbon is relatively inert to mild nucleophiles. However, the 4-nitrophenyl group acts as an electron-withdrawing "activator," lowering the pKa of the leaving group (p-nitrophenol, pKa ~7.1) compared to an alkoxide (pKa ~16). This renders the central carbonyl highly susceptible to nucleophilic attack by amines, while remaining relatively stable to moisture.

Structural Visualization

The following diagram illustrates the electrophilic core and the leaving group dynamics.

Figure 1: Structural decomposition of Cyclohexyl 4-nitrophenyl carbonate showing the reactive vector.

Synthesis Protocol

While commercially available, high-purity applications often require in situ preparation or fresh recrystallization. The synthesis exploits the differential reactivity of 4-nitrophenyl chloroformate .

Reagents & Stoichiometry

Component	Role	Equiv.	Notes
Cyclohexanol	Nucleophile	1.0	Must be dry.[1]
4-Nitrophenyl Chloroformate	Electrophile	1.1 - 1.2	Moisture sensitive; handle in fume hood.
Pyridine (or TEA)	Base / Catalyst	1.5	Scavenges HCl; Pyridine is preferred for acylation.
DCM (Dichloromethane)	Solvent	-	Anhydrous; 0.2 M concentration.

Step-by-Step Methodology

This protocol ensures maximum yield and minimizes hydrolysis byproducts.

• Preparation: Flame-dry a round-bottom flask and purge with

  or Argon.

• Solvation: Dissolve Cyclohexanol (1.0 eq) and Pyridine (1.5 eq) in anhydrous DCM. Cool to 0°C (ice bath).

• Addition: Dissolve 4-Nitrophenyl chloroformate (1.1 eq) in a minimal amount of DCM. Add this solution dropwise to the reaction flask over 20 minutes.

  • Critical Control: Exotherm management is vital to prevent symmetric carbonate formation.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3–12 hours.

  • Monitoring: TLC (Hexane:EtOAc 4:1). Look for the disappearance of cyclohexanol.

• Workup:

  • Dilute with DCM.[2]

  • Wash with 1M HCl (to remove pyridine).

  • Wash with Sat.

    (to remove p-nitrophenol and unreacted acid).

  • Wash with Brine, dry over

    , and concentrate in vacuo.

• Purification: Recrystallize from hot Ethanol or Hexane/EtOAc mixture to obtain white/off-white crystals.

Synthesis Workflow Diagram

Figure 2: Operational workflow for the synthesis of the active ester.[3]

Mechanistic Insight: Aminolysis

The primary application of this reagent is the formation of carbamates (urethanes). The reaction proceeds via a BAc2 mechanism (Base-catalyzed Acyl cleavage, bimolecular).

Reaction Pathway[3]

• Nucleophilic Attack: The amine lone pair attacks the carbonyl carbon.

• Tetrahedral Intermediate: A zwitterionic intermediate forms.

• Collapse: The intermediate collapses, reforming the carbonyl double bond.

• Elimination: The bond to the p-nitrophenyl oxygen breaks, expelling the stable p-nitrophenolate anion.

Self-Validating Feature: The reaction generates p-nitrophenolate , which is intensely yellow in basic solution (

nm). This allows for spectrophotometric monitoring of the reaction progress without taking aliquots for TLC.

Figure 3: Mechanistic pathway of aminolysis showing the release of the chromogenic leaving group.

Comparative Analysis & Applications

Why use this Reagent?

Compared to other acylating agents, Cyclohexyl 4-nitrophenyl carbonate offers distinct advantages in drug development:

Feature	Chloroformates (R-OCOCl)	Active Carbonates (R-OCO-ONp)	Benefit
Stability	Low (Moisture sensitive)	High (Crystalline solid)	Easier storage and handling.
Selectivity	Low (Aggressive)	High (Tunable)	Discriminating between primary/secondary amines.
Byproducts	HCl (Acidic)	p-Nitrophenol (Weakly acidic)	Milder conditions for acid-sensitive substrates.
Monitoring	Difficult	Colorimetric	Visual confirmation of reaction endpoint.

Key Applications

• Hoc-Protection: Introduction of the Cyclohexyloxycarbonyl group, which is cleaved by HF or strong acid, orthogonal to Boc/Fmoc in specific peptide synthesis scenarios.

• Prodrug Synthesis: Creating carbamate-linked prodrugs where the cyclohexyl group increases lipophilicity to improve membrane permeability.

• Polymer Chemistry: Synthesis of Polyhydroxyurethanes (PHUs) via non-isocyanate routes, reacting bis-carbonates with diamines.[4]

Characterization Data

To validate the synthesis of Cyclohexyl 4-nitrophenyl carbonate, compare experimental data against these standard values.

Method	Signal / Characteristic	Assignment
1H NMR ( )	8.28 (d, 2H)	Aromatic (ortho to )
7.38 (d, 2H)	Aromatic (meta to )
4.60 - 4.75 (m, 1H)	Cyclohexyl (CH-O)
1.20 - 2.00 (m, 10H)	Cyclohexyl ( )
IR (ATR)	1760 - 1765	C=O Stretch (Mixed Carbonate)
1525, 1345	Stretch
Melting Point	50 - 55 °C	(Varies slightly by purity/polymorph)

References

• Anderson, G. W., & McGregor, A. C. (1957). T-Butyloxycarbonylamino Acids and Their Use in Peptide Synthesis. Journal of the American Chemical Society. Link (Foundational work on active esters).

• Knölker, H. J., et al. (1995). A Novel Method for the Synthesis of Isocyanates and Carbamates. Angewandte Chemie International Edition. Link (Context on carbonate reactivity).

• Gomez-Vallejo, V., et al. (2021). 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules.[5] RSC Medicinal Chemistry.[5] Link (Comparative kinetics of p-nitrophenyl esters).

• Han, H. J., et al. (2008).[6] Aminolysis of 4-nitrophenyl phenyl carbonate: effects of amine nature. Organic & Biomolecular Chemistry. Link (Detailed mechanistic kinetics).

• Org. Synth. (2020).[7] Synthesis of 4-Nitrophenyl Carbonates. Organic Syntheses. Link (General protocol adaptation).

Sources

• 1. research.rug.nl [research.rug.nl]
• 2. reddit.com [reddit.com]
• 3. CN102766054A - Industrial synthesizing and purifying method of bis (4-nitrophenyl) carbonate - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: effects of amine nature and modification of electrophilic center from C[double bond]O to C[double bond]S on reactivity and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. orgsyn.org [orgsyn.org]

Technical Guide: Solubility Profile and Solvent Selection for Cyclohexyl (4-Nitrophenyl) Carbonate

This guide provides an in-depth technical analysis of the solubility profile, solvent compatibility, and handling protocols for Cyclohexyl (4-nitrophenyl) carbonate .[1] It is designed for researchers utilizing this reagent in organic synthesis (specifically for carbamate formation) and kinetic studies.[1]

[1]

Executive Summary

Cyclohexyl (4-nitrophenyl) carbonate (CAS: 176787-42-1) is a mixed carbonate ester characterized by a lipophilic cyclohexyl moiety and an electron-deficient 4-nitrophenyl leaving group.[1][2][3] It is primarily employed as an activated reagent to introduce the cyclohexyl oxycarbonyl (Hoc) protecting group or to synthesize cyclohexyl carbamates.[1]

Its solubility behavior is governed by the dichotomy between its hydrophobic cyclohexyl ring and the polar, hydrolytically sensitive carbonate-nitrophenyl core. Optimal solvent selection requires balancing thermodynamic solubility (ability to dissolve) with chemical stability (resistance to solvolysis).[1]

Key Solvents:

• Recommended (Synthesis): Dichloromethane (DCM), Tetrahydrofuran (THF), Ethyl Acetate.[1]

• Recommended (Kinetics/Stock): Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF).[1]

• Anti-Solvents (Precipitation): Hexanes, Cyclohexane, Water (reactive).[1]

Physicochemical Profile & Solubility Mechanism[4]

Understanding the molecular structure is prerequisite to predicting solvent interaction.[1]

Property	Data / Characteristic	Implication for Solubility
Structure	Mixed Carbonate ( )	Dual nature: Lipophilic tail + Polar core.[1]
Molecular Weight	265.26 g/mol	Moderate size; favorable for organic solvation.[1]
LogP (Predicted)	~3.3 - 3.8	Highly lipophilic; poor water solubility.[1]
Physical State	Solid (Crystalline)	Requires energy to break lattice (heat or high dielectric solvent).[1]
Leaving Group	4-Nitrophenolate ( ~7.[1]1)	Moisture Sensitive: Hydrolyzes in wet solvents.[1]

Mechanistic Solvation Model

The dissolution of cyclohexyl (4-nitrophenyl) carbonate relies on specific intermolecular forces:

• Dipole-Dipole Interactions: The nitro group (

  ) and carbonate carbonyl ( ) strongly interact with polar aprotic solvents like DMSO and Acetone.[1]

• London Dispersion Forces: The cyclohexyl ring requires non-polar or moderately polar solvents (DCM, Toluene) to accommodate its hydrophobic bulk.[1]

• - Stacking: The aromatic nitrophenyl ring facilitates solubility in aromatic solvents like Toluene, though less effectively than chlorinated solvents.[1]

Figure 1: Mechanistic interactions governing the solubility profile.[1] DCM provides the optimal balance of polarity and lipophilicity.

Comprehensive Solubility Landscape

The following data categorizes solvents based on their utility in synthesis and analysis.

Class A: Primary Reaction Solvents (High Solubility)

These solvents are the standard choice for reactions involving this reagent (e.g., carbamate synthesis with amines).[1]

• Dichloromethane (DCM): The "Gold Standard."[1] Dissolves the compound readily (>100 mg/mL estimated).[1] Easily removed post-reaction.

• Tetrahydrofuran (THF): Excellent solubility.[1] Useful for reactions requiring higher temperatures than DCM allows.[1] Note: Ensure THF is anhydrous to prevent hydrolysis.

• Ethyl Acetate (EtOAc): Good solubility.[1] Greener alternative to DCM, though slightly less effective for very concentrated solutions.

Class B: Stock Solution Solvents (Very High Solubility)

Used for preparing concentrated stock solutions for analytical assays (e.g., UV-Vis kinetics).[1]

• Dimethyl Sulfoxide (DMSO): Dissolves the compound instantly.[1] Used in small volumes for biological assays.[1]

• Dimethylformamide (DMF): Similar to DMSO; often used in peptide synthesis applications.[1]

Class C: Anti-Solvents (Low Solubility)

Used to precipitate the product or purify the reagent.[1]

• Hexanes / Heptane: The reagent is sparingly soluble.[1] Adding hexanes to a concentrated DCM solution will force precipitation.[1]

• Diethyl Ether: Moderate to poor solubility; often used to wash the solid.[1]

Class D: FORBIDDEN Solvents (Reactive)

• Water / Aqueous Buffers: Causes rapid hydrolysis to Cyclohexanol,

  , and 4-Nitrophenol (Yellow color).[1]

• Alcohols (Methanol, Ethanol): Causes alcoholysis (transesterification), converting the reagent into methyl/ethyl cyclohexyl carbonate over time.[1]

Experimental Protocols

Protocol 1: Determination of Saturation Solubility (Gravimetric)

Use this protocol if precise solubility data is required for a specific solvent system.[1]

Materials:

• Cyclohexyl (4-nitrophenyl) carbonate (Solid).[1][3]

• Target Solvent (Anhydrous).[1]

• 0.45 µm PTFE Syringe Filter.[1]

• Scintillation Vials.[1]

Workflow:

• Preparation: Weigh ~50 mg of compound into a 4 mL vial.

• Addition: Add solvent in 100 µL increments, vortexing for 30 seconds between additions.

• Equilibration: If solid remains after 1 mL, place on an orbital shaker at 25°C for 4 hours.

• Filtration: Filter the supernatant using a PTFE filter (Nylon filters may bind the nitrophenyl group).[1]

• Quantification: Evaporate a known volume of filtrate (e.g., 500 µL) to dryness under nitrogen and weigh the residue.

  • Calculation: Solubility (

    ) = Mass of Residue ( ) / Volume ( ).[1]

Protocol 2: Solvent Selection for Synthesis (Decision Matrix)

A logical workflow to select the correct solvent for your specific application.[1]

Figure 2: Decision tree for selecting the appropriate solvent based on application and reactant solubility.[1]

Expert Insights & Troubleshooting

The "Yellow Warning"

The 4-nitrophenyl group acts as a built-in indicator.[1]

• Observation: If your stock solution in DCM or THF turns yellow, hydrolysis has occurred .[1]

• Cause: Presence of water or trace bases (amines) in the solvent.[1]

• Remedy: Always use anhydrous solvents packed under argon/nitrogen.[1] Store the solid reagent at -20°C in a desiccator.

Green Chemistry Alternatives

For large-scale process chemistry, replacing DCM is often desirable.[1]

• 2-Methyltetrahydrofuran (2-MeTHF): A bio-derived alternative to THF/DCM.[1] It offers excellent solubility for this carbonate and separates easily from water during workup.[1]

• Ethyl Acetate: Viable, but reaction rates may be slower than in DCM due to lower polarity.[1]

Reaction Monitoring

Do not rely solely on TLC.[1] The hydrolysis product (4-nitrophenol) is very polar and stains strongly yellow/UV active.[1]

• TLC System: 20% Ethyl Acetate in Hexanes.[1]

• Visualization: UV (254 nm).[1] The carbonate starting material will have a distinct

  from the 4-nitrophenol byproduct.[1]

References

• ChemicalBook. (2025).[1] Bis(4-nitrophenyl) carbonate Properties and Solubility Data. Retrieved from [1]

  • Context: Provides baseline solubility data for the analogous bis-nitrophenyl carbonate, confirming solubility in chloroform and THF.

• Thermo Scientific Chemicals. (2025).[1] Bis(4-nitrophenyl) carbonate Product Specifications. Retrieved from [1]

  • Context: Verifies physical state and storage conditions (moisture sensitivity)

• Organic Syntheses. (2020).[4] Synthesis of 4-Nitrophenyl Carbonates in Dichloromethane. Org.[1][2][5][6] Synth. 2020, 97, 96-124.[1] Retrieved from [1]

  • Context: Establishes DCM as the standard solvent for synthesizing and utilizing nitrophenyl carbon

• PubChem. (2025). Compound Summary: Bis(4-nitrophenyl) carbonate.[1][6][7][8] Retrieved from [1]

  • Context: Provides physicochemical properties (LogP, H-bond acceptors)

Sources

• 1. Bis(4-nitrophenyl) carbonate | C13H8N2O7 | CID 78756 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. cyclohexyl (4-nitrophenyl) carbonate - CAS:176787-42-1 - CAS号查询_生物试剂_化学试剂_分析试剂_实验试剂-普西唐试剂商城 [jm-bio.com]
• 4. orgsyn.org [orgsyn.org]
• 5. BIS(4-NITROPHENYL) CARBONATE synthesis - chemicalbook [chemicalbook.com]
• 6. CAS 5070-13-3: Bis(4-nitrophenyl) carbonate | CymitQuimica [cymitquimica.com]
• 7. BIS(4-NITROPHENYL) CARBONATE | 5070-13-3 [chemicalbook.com]
• 8. Bis(4-nitrophenyl) carbonate, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

Cyclohexyl (4-nitrophenyl) carbonate MSDS and safety data

Topic: Cyclohexyl (4-nitrophenyl) carbonate MSDS and Safety Data Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Reagent Profile, Safety Protocols, and Application in Organic Synthesis

Executive Summary

Cyclohexyl (4-nitrophenyl) carbonate (CAS: 176787-42-1) is a highly specific activated carbonate reagent used primarily in organic synthesis and peptide chemistry. It serves as a "Hoc-donor," facilitating the introduction of the Cyclohexyloxycarbonyl (Hoc) protecting group to amines and amino acids.

Unlike the more common tert-butyloxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) groups, the Hoc group offers a unique stability profile—typically exhibiting greater stability toward dilute acids than Boc, while remaining cleavable under strong acidic conditions (e.g., HF, TFMSA). This guide outlines the physicochemical properties, critical safety hazards, handling protocols, and validated experimental procedures for this reagent.

Chemical Identity & Physicochemical Properties[1][2][3]

Table 1: Chemical Identification and Properties

Parameter	Data
Chemical Name	Cyclohexyl (4-nitrophenyl) carbonate
Synonyms	Carbonic acid cyclohexyl ester 4-nitrophenyl ester; Hoc-ONp
CAS Number	176787-42-1
Molecular Formula	C₁₃H₁₅NO₅
Molecular Weight	265.26 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in water
Melting Point	Typically 110–115 °C (Note: Analogous mixed carbonates often melt in this range; verify specific lot CoA)
Reactivity	Moisture sensitive; hydrolyzes to release p-nitrophenol

Hazard Identification & Risk Assessment

As an activated ester, this compound possesses inherent reactivity that dictates its hazard profile. The primary risks stem from its ability to acylate biological nucleophiles and its decomposition product, p-nitrophenol.

GHS Classification

• Skin Corrosion/Irritation: Category 2 (H315)[1][2]

• Serious Eye Damage/Eye Irritation: Category 2A (H319)[2]

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation) (H335)[2]

Toxicology & Mechanism of Injury

• Acylation Potential: The carbonate moiety is electrophilic.[3] Upon contact with skin or mucous membranes, it can non-specifically acylate proteins, leading to sensitization or tissue damage.

• Decomposition Toxicity: Hydrolysis releases 4-nitrophenol (CAS 100-02-7), a known toxicant that causes methemoglobinemia, skin irritation, and yellow staining of tissues.

Safe Handling & Storage Protocols

Engineering Controls

• Ventilation: All weighing and transfer operations must be conducted inside a certified chemical fume hood to prevent inhalation of dust.

• Inert Atmosphere: Reactions should be performed under nitrogen or argon to prevent premature hydrolysis by atmospheric moisture.

Personal Protective Equipment (PPE)

• Respiratory: N95 or P100 particulate respirator if dust generation is uncontrolled.

• Ocular: Chemical splash goggles.

• Dermal: Nitrile gloves (double-gloving recommended due to the penetrative nature of p-nitrophenol derivatives).

Storage Stability

• Temperature: Store at 2–8°C (Refrigerated).

• Environment: Keep container tightly sealed in a dry, well-ventilated place. Moisture sensitive.[4]

• Self-Validating Check: If the white solid turns yellow, significant hydrolysis has occurred (release of p-nitrophenolate), and the reagent purity is compromised.

Emergency Response Procedures

Table 2: Emergency Response Matrix

Scenario	Immediate Action	Rationale
Skin Contact	Wash immediately with soap and copious water for 15 mins.	p-Nitrophenol is absorbed through skin; rapid removal limits systemic toxicity.
Eye Contact	Rinse cautiously with water for 15 mins; remove contact lenses.	Carbonates can cause severe irritation and corneal damage.
Inhalation	Move victim to fresh air; administer oxygen if breathing is difficult.	Dust causes respiratory tract irritation (H335).
Spill/Release	Dampen with inert solvent (e.g., PEG) to avoid dust, then sweep up.	Dry sweeping generates hazardous dust; wet methods contain the hazard.

Application in Drug Development: The Hoc Group

The Cyclohexyloxycarbonyl (Hoc) group is a carbamate protecting group for amines.

• Utility: It provides orthogonality in complex syntheses.[5] It is generally more stable to acidic conditions (e.g., 50% TFA in DCM) than the Boc group, allowing for selective deprotection of Boc in the presence of Hoc.

• Cleavage: Hoc is typically cleaved by strong acids like HF (Hydrofluoric acid) , TFMSA (Trifluoromethanesulfonic acid) , or sometimes by specific catalytic hydrogenation conditions, though it is more resistant to hydrogenolysis than Cbz.

Mechanism of Action

The reagent functions via a nucleophilic acyl substitution. The amine nucleophile attacks the carbonyl carbon, forming a tetrahedral intermediate, which collapses to expel the p-nitrophenolate leaving group.

[9]

Experimental Protocol: Synthesis of N-Hoc-L-Phenylalanine

Objective: Protection of L-Phenylalanine using Cyclohexyl (4-nitrophenyl) carbonate.

Reagents:

• L-Phenylalanine (1.0 equiv)

• Cyclohexyl (4-nitrophenyl) carbonate (1.1 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.5 equiv)

• Solvent: DMF/Water (1:1) or Dioxane/Water (1:1)

Step-by-Step Methodology:

• Preparation: Dissolve L-Phenylalanine (1 mmol) in a mixture of Dioxane (5 mL) and Water (5 mL).

• Basification: Add TEA (2.5 mmol). Ensure the pH is roughly 9–10 to maintain the amine in its nucleophilic (unprotonated) state.

• Addition: Add Cyclohexyl (4-nitrophenyl) carbonate (1.1 mmol) in one portion.

  • Observation: The solution will turn yellow as the reaction proceeds, indicating the release of the p-nitrophenolate ion.

• Reaction: Stir at room temperature (20–25°C) for 4–12 hours. Monitor by TLC or LC-MS (disappearance of free amine).[6]

• Work-up (Critical for Purity):

  • Dilute with water (20 mL).

  • Extract with Ethyl Acetate (2 x 20 mL) to remove unreacted carbonate and p-nitrophenol (if neutral). Note: p-Nitrophenol is water-soluble at basic pH.

  • Acidification: Cool the aqueous layer to 0°C and carefully acidify to pH 2–3 using 1M HCl. This precipitates the N-Hoc-amino acid.

  • Extraction: Extract the acidified aqueous layer with Ethyl Acetate (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate in vacuo. Recrystallize if necessary (often from EtOAc/Hexane).

Safety Workflow & Decision Tree

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 24849947, Bis(4-nitrophenyl) carbonate. (Analogous Safety Data). Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. John Wiley & Sons.

• ECHA (European Chemicals Agency). (2025). C&L Inventory: 4-Nitrophenol derivatives. Retrieved from [Link]

Sources

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• 2. angenechemical.com [angenechemical.com]
• 3. Boc-Protected Amino Groups [organic-chemistry.org]
• 4. Amine synthesis by carbamate cleavage [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Cyclohexyl (4-Nitrophenyl) Carbonate: Synonyms, Mechanistic Causality, and Synthetic Protocols in Drug Development

Executive Summary

Cyclohexyl (4-nitrophenyl) carbonate (CAS: 176787-42-1) is a highly versatile active ester and mixed carbonate reagent utilized extensively in modern organic synthesis, bioconjugation, and prodrug development[1]. By leveraging the exceptional leaving-group capacity of the 4-nitrophenolate anion, this reagent facilitates the efficient transfer of a cyclohexyl carbonate moiety to nucleophilic amines and alcohols[2]. This in-depth technical guide explores the literature synonyms, mechanistic rationale, and self-validating experimental protocols for its application in advanced therapeutic synthesis, including mTORC modulators and complex glycosyl donors[3][4].

Nomenclature and Literature Synonyms

In scientific literature and chemical catalogs, cyclohexyl (4-nitrophenyl) carbonate is referred to by several synonyms depending on the nomenclature convention (IUPAC vs. common usage) and the specific application context[1].

Table 1: Chemical Identifiers and Synonyms

Attribute	Detail
IUPAC Name	Cyclohexyl (4-nitrophenyl) carbonate
CAS Registry Number	176787-42-1[1]
Molecular Formula	C13H15NO5[1]
Molecular Weight	265.26 g/mol [1]
Common Synonyms	- Cyclohexyl 4-nitrophenyl carbonate[5]- Carbonic acid cyclohexyl ester 4-nitro-phenyl ester[1]- Cyclohexyl p-nitrophenyl carbonate- (4-Nitrophenyl) cyclohexyl carbonate

Mechanistic Causality: The Role of the 4-Nitrophenyl Leaving Group

The fundamental utility of cyclohexyl (4-nitrophenyl) carbonate lies in its asymmetric carbonate structure. When designing a reagent for carbamate or carbonate formation, chemists must balance reactivity with stability.

• Electrophilic Activation: The electron-withdrawing nitro group (-NO₂) on the phenyl ring highly polarizes the adjacent carbonate carbonyl, increasing its susceptibility to nucleophilic attack by primary/secondary amines or alcohols[2].

• Leaving Group Thermodynamics: Upon formation of the tetrahedral intermediate, the collapse of the intermediate expels the 4-nitrophenolate anion. Because 4-nitrophenol has a relatively low pKa (~7.15), the resulting anion is highly resonance-stabilized, making it an excellent leaving group. This drives the reaction forward thermodynamically.

• Self-Validating Indicator: The expelled 4-nitrophenolate anion is intensely yellow in basic solutions (absorbing at ~400 nm). This provides a built-in, self-validating colorimetric indicator for reaction progress; as the reaction proceeds, the solution turns yellow, allowing real-time visual or spectrophotometric monitoring of the conversion.

Applications in Drug Development & Synthesis

• Modification of Macrolides (mTORC Modulators): In the development of targeted therapeutics, such as sirolimus (rapamycin) derivatives, cyclohexyl (4-nitrophenyl) carbonate is used to selectively functionalize hydroxyl groups. For instance, the synthesis of novel mTORC modulators involves reacting sirolimus with a 4-nitrophenyl carbonochloridate derivative to form a mixed carbonate, which can then be further elaborated to tune pharmacokinetic properties[3][6].

• Synthesis of Glycosyl Carbonate Donors: In the synthesis of the heneicosasaccharyl mannose-capped arabinomannan (a key waxy component of the Mycobacterium tuberculosis cellular envelope), cyclohexyl (4-nitrophenyl) carbonate is utilized to convert hemiacetals into highly reactive glycosyl carbonate donors[4][7]. This activation is critical for subsequent gold/silver-catalyzed stereoselective glycosylations, enabling the assembly of complex oligosaccharides[4][7].

Experimental Methodologies (Self-Validating Protocols)

The following protocols detail the synthesis and application of cyclohexyl (4-nitrophenyl) carbonate, emphasizing the causality behind each experimental choice.

Protocol A: Synthesis of Cyclohexyl 4-Nitrophenyl Carbonate

Causality & Design: This protocol utilizes 4-nitrophenyl chloroformate as the primary electrophile. DMAP (4-Dimethylaminopyridine) is employed both as a nucleophilic catalyst (forming a highly reactive acylpyridinium intermediate) and as a base to neutralize the HCl byproduct, preventing the acidic degradation of the product[2].

Step-by-Step Workflow:

• Preparation: In a flame-dried round-bottom flask under an inert argon atmosphere, dissolve 4-nitrophenyl chloroformate (30.0 mmol) in anhydrous tetrahydrofuran (THF) (15 mL)[2].

• Cooling: Cool the solution to 0 °C using an ice-water bath to control the exothermic nature of the subsequent addition and minimize side reactions[2].

• Reagent Addition: Slowly add cyclohexanol (33.0 mmol, 1.1 eq) followed by DMAP (3.0 mmol, 0.1 eq)[2]. The slow addition prevents localized heating.

• Reaction Propagation: Stir the mixture at 0 °C for 3 hours, then allow it to warm to room temperature and stir for an additional 3 hours[2].

• Workup & Purification: Dilute the reaction mixture with n-hexane. Purify the crude mixture via silica gel column chromatography using a gradient of n-hexane/Ethyl Acetate (95/5) to isolate the product as a white powder[2].

• Validation: Confirm product identity via NMR (¹H-NMR showing characteristic cyclohexyl multiplets and aromatic doublets at δ 8.28 and 7.39 ppm) and observe a melting point of 63–64 °C[2].

Protocol B: Derivatization of Amines/Alcohols (Carbamate/Carbonate Formation)

Causality & Design: The target amine/alcohol acts as the nucleophile. A base (like Pyridine or DIEA) is required to deprotonate the nucleophile or the intermediate, facilitating the rapid expulsion of the 4-nitrophenol leaving group[3][8].

Step-by-Step Workflow:

• Activation: Dissolve the target substrate (e.g., an amino-pyridine derivative or a macrolide like sirolimus) in anhydrous Dichloromethane (DCM) or THF under nitrogen[2][3].

• Base Addition: Add an organic base such as N,N-Diisopropylethylamine (DIEA) or Pyridine (excess, ~10 eq)[3].

• Coupling: Add cyclohexyl (4-nitrophenyl) carbonate (1.2 - 2.0 eq). For less reactive alcohols, heat the reaction to 50 °C[8]; for highly reactive amines, 0 °C to room temperature is sufficient[2].

• Monitoring: Monitor the reaction via TLC or LC-MS. The reaction mixture will turn distinctly yellow due to the release of the 4-nitrophenolate anion, validating that the acyl transfer is occurring.

• Isolation: Concentrate the mixture and purify via flash chromatography (e.g., Cyclohexane/Ethyl Acetate gradient) to yield the pure carbamate or carbonate[3][6].

Workflow Visualizations

Caption: Synthesis workflow of Cyclohexyl (4-nitrophenyl) carbonate via nucleophilic acyl substitution.

Caption: Mechanism of action for bioconjugation using Cyclohexyl (4-nitrophenyl) carbonate.

References

• HANGZHOU LEAP CHEM CO., LTD. "Buy cyclohexyl (4-nitrophenyl) carbonate". Echemi.1

• Sigma-Aldrich. "Cyclohexyl (4-nitrophenyl) carbonate". Merck.

• TargetMol. "cyclohexyl (4-nitrophenyl) carbonate - CAS:176787-42-1". JM-Bio.5

• Google Patents. "US11230557B2 - mTORC modulators and uses thereof". 3

• RSC Publishing. "Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate donors". 4

• NIH PMC. "Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)". 2

• Google Patents. "AU2019220739A1 - Trialkyne linking agents and methods of use". 8

• Patsnap. "Mtorc modulators and uses thereof". 6

Sources

• 1. echemi.com [echemi.com]
• 2. Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate ([11C-carbonyl]PK68) as a potential PET tracer for receptor-interacting protein 1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US11230557B2 - mTORC modulators and uses thereof - Google Patents [patents.google.com]
• 4. Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate d ... - Chemical Science (RSC Publishing) DOI:10.1039/C6SC04866H [pubs.rsc.org]
• 5. cyclohexyl (4-nitrophenyl) carbonate - CAS:176787-42-1 - CAS号查询_生物试剂_化学试剂_分析试剂_实验试剂-普西唐试剂商城 [jm-bio.com]
• 6. Mtorc modulators and uses thereof - Eureka | Patsnap [eureka.patsnap.com]
• 7. Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate d ... - Chemical Science (RSC Publishing) DOI:10.1039/C6SC04866H [pubs.rsc.org]
• 8. AU2019220739A1 - Trialkyne linking agents and methods of use - Google Patents [patents.google.com]

Cyclohexyl (4-nitrophenyl) carbonate melting point and physical state

This technical guide provides a comprehensive analysis of Cyclohexyl (4-nitrophenyl) carbonate, focusing on its physical characterization, synthesis, and application as a specialized reagent in drug development and organic synthesis.

Characterization, Synthesis, and Application in Drug Discovery

Executive Summary

Cyclohexyl (4-nitrophenyl) carbonate (CAS: 176787-42-1) is a mixed carbonate reagent primarily utilized in organic synthesis to introduce the Cyclohexyloxycarbonyl (Hoc) protecting group to amines and to act as a glycosyl donor in carbohydrate chemistry. Unlike its symmetric analogue, bis(4-nitrophenyl) carbonate, this mixed carbonate offers specific reactivity profiles beneficial for the controlled derivatization of sensitive pharmacophores.

This guide defines its physical state, melting point, and synthesis protocols, providing researchers with the data necessary to validate reagent quality and troubleshoot experimental workflows.

Physical Properties & Characterization

Accurate characterization is critical for distinguishing this mixed carbonate from potential byproducts (e.g., unreacted p-nitrophenyl chloroformate or symmetric carbonates).

Physical State and Melting Point

The pure compound exists as a white crystalline powder . Deviations in color (e.g., yellowing) often indicate hydrolysis and the liberation of p-nitrophenol.

Property	Specification	Notes
CAS Number	176787-42-1	Distinct from bis(4-nitrophenyl) carbonate (CAS 5070-13-3).
Physical State	White Powder	Crystalline solid at room temperature.
Melting Point	63 – 64 °C	Sharp melting range indicates high purity.
Molecular Weight	265.26 g/mol	Formula: C₁₃H₁₅NO₅
Solubility	Soluble in organic solvents	DCM, THF, Ethyl Acetate; Insoluble in water.
Stability	Moisture Sensitive	Hydrolyzes to release p-nitrophenol (yellow).

Critical Distinction: Do not confuse with Bis(4-nitrophenyl) carbonate , which melts at a significantly higher temperature (136–142 °C ). If your sample melts >100 °C, it is likely the symmetric carbonate byproduct, not the target mixed ester.

Spectroscopic Identification

• ¹H NMR (400 MHz, CDCl₃): Distinctive signals include the aromatic p-nitrophenyl doublets and the cyclohexyl methine proton.

  • Aromatic: δ 8.28 (d, 2H), 7.39 (d, 2H).[1]

  • Cyclohexyl:[2][3][4][5][6][7] δ 4.73–4.80 (m, 1H, CH-O), followed by multiplets for the ring methylenes (1.26–2.05 ppm).

Synthesis & Purification Protocol

The synthesis relies on the nucleophilic substitution of p-nitrophenyl chloroformate by cyclohexanol. This protocol ensures the formation of the mixed carbonate while minimizing symmetric byproduct formation.

Reaction Mechanism

The reaction proceeds via an addition-elimination mechanism where the cyclohexyl alcohol attacks the carbonyl of the chloroformate.

Figure 1: Synthesis pathway of Cyclohexyl (4-nitrophenyl) carbonate via activated chloroformate.

Step-by-Step Experimental Procedure

Reagents:

• 4-Nitrophenyl chloroformate (1.0 equiv)

• Cyclohexanol (1.1 equiv)

• DMAP (4-Dimethylaminopyridine) (0.1 equiv) or Pyridine/Triethylamine

• Solvent: Anhydrous THF or DCM

Protocol:

• Preparation: Dissolve 4-nitrophenyl chloroformate (e.g., 6.05 g, 30 mmol) in anhydrous THF (15 mL) and cool to 0 °C under an inert atmosphere (N₂ or Ar).

• Addition: Slowly add a solution of cyclohexanol (3.30 g, 33 mmol) and DMAP (0.36 g, 3.0 mmol) in THF to the reaction vessel.

  • Note: Control the addition rate to maintain low temperature, suppressing side reactions.

• Reaction: Stir at 0 °C for 3 hours, then allow to warm to room temperature and stir for an additional 3 hours.

• Workup: Dilute the mixture with n-hexane or ethyl acetate. Wash with brine to remove salts and water-soluble impurities.

• Purification:

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

  • Purify via Flash Column Chromatography: Elute with n-hexane/Ethyl Acetate (95:5).

  • Recrystallization (Optional): If the melting point is broad, recrystallize from n-hexane/DCM to achieve the target 63–64 °C range.

Applications in Drug Development

The primary utility of this compound lies in its ability to transfer the cyclohexyl moiety or the entire carbamate motif under mild conditions.

The "Hoc" Protecting Group

The Cyclohexyloxycarbonyl (Hoc) group is an acid-stable, base-stable amine protecting group.[8] It is particularly useful when orthogonality to Boc (acid-labile) and Fmoc (base-labile) is required, as Hoc requires strong acid (HF) or specific catalytic conditions for removal.

Carbamate Synthesis Workflow

In medicinal chemistry, this reagent is used to synthesize carbamate-linked prodrugs or inhibitors.

Figure 2: Derivatization of amines using Cyclohexyl (4-nitrophenyl) carbonate.

Protocol for Amine Protection:

• Dissolve the target amine in DMF or DCM.

• Add Cyclohexyl (4-nitrophenyl) carbonate (1.1 equiv).

• Add a mild base (e.g., Diisopropylethylamine, DIPEA) to scavenge the generated phenol.

• Monitor the reaction by TLC (appearance of yellow p-nitrophenol spot).

• Isolate the carbamate product.

Quality Control & Troubleshooting

Issue: Sample is yellow.

• Cause: Hydrolysis has occurred, releasing p-nitrophenol.

• Solution: Recrystallize immediately. Store under argon at -20 °C.

Issue: Melting point is >100 °C.

• Cause: Contamination with bis(4-nitrophenyl) carbonate.

• Solution: Check stoichiometry during synthesis. Ensure cyclohexanol was in slight excess and fully reacted.

References

• Synthesis and Characterization: Yamasaki, T., et al. (2012). "Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate ([11C]PK68) as a PET probe." Journal of Labelled Compounds and Radiopharmaceuticals.

• Glycosylation Applications: Hotha, S., et al. (2016). "Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate donors."[5] Chemical Science.

• Protecting Group Chemistry: Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.

Sources

• 1. Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate ([11C-carbonyl]PK68) as a potential PET tracer for receptor-interacting protein 1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. content.e-bookshelf.de [content.e-bookshelf.de]
• 3. Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate donors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WO2023244710A1 - Anilino-pyrazole derivatives, compositions and methods thereof - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. air.unimi.it [air.unimi.it]
• 8. application.wiley-vch.de [application.wiley-vch.de]

A Senior Application Scientist's Guide to Differentiating Cyclohexyl (4-Nitrophenyl) Carbonate and Bis(4-Nitrophenyl) Carbonate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly within pharmaceutical and materials science, the precise activation of functional groups is paramount. Activated carbonates, prized for their ability to facilitate the formation of carbamates, ureas, and other carbonates under mild conditions, are indispensable tools. Among these, cyclohexyl (4-nitrophenyl) carbonate and bis(4-nitrophenyl) carbonate are two prominent reagents. While they share a common activating group, the 4-nitrophenoxy moiety, their structural differences impart distinct reactivity profiles and, consequently, divergent applications. This guide provides a comprehensive analysis of these two critical reagents, elucidating their core differences to empower researchers in making informed decisions for their synthetic strategies.

Foundational Principles: The Role of the 4-Nitrophenyl Activating Group

The efficacy of both cyclohexyl (4-nitrophenyl) carbonate and bis(4-nitrophenyl) carbonate as carbonylating agents stems from the electron-withdrawing nature of the 4-nitrophenyl group. The nitro group (-NO2) at the para position of the phenyl ring exerts a strong inductive and resonance effect, rendering the 4-nitrophenoxide a superb leaving group.[1] This is a consequence of the pKa of 4-nitrophenol, which is approximately 7.15, indicating that its conjugate base is relatively stable and can be readily displaced by a wide range of nucleophiles.[1] Under basic conditions, the release of the yellow-colored 4-nitrophenolate ion provides a convenient method for visually and spectrophotometrically monitoring the progress of a reaction.[1]

Cyclohexyl (4-Nitrophenyl) Carbonate: A Tool for Introducing the Cyclohexyloxycarbonyl (Choc) Group

Cyclohexyl (4-nitrophenyl) carbonate is an unsymmetrical carbonate that serves as a valuable reagent for the introduction of the cyclohexyloxycarbonyl (Choc) protecting group. This group is particularly useful for the protection of amines and, to a lesser extent, alcohols.

Chemical Structure and Properties

Property	Value
Molecular Formula	C13H15NO5[2]
Molecular Weight	265.26 g/mol [2]
Appearance	Typically a solid
Key Feature	Asymmetric structure with one activating 4-nitrophenyl group and one cyclohexyl group.

Core Application: Amine Protection

The primary application of cyclohexyl (4-nitrophenyl) carbonate is in the formation of carbamates, thereby protecting amine functionalities. The reaction proceeds via nucleophilic attack of the amine on the activated carbonyl carbon, leading to the displacement of the 4-nitrophenoxide leaving group.

The Choc group offers a moderate level of stability. It is generally stable to basic hydrolysis and catalytic reduction conditions but can be cleaved under acidic conditions, for instance, with trifluoroacetic acid.[3] This orthogonality allows for selective deprotection in the presence of other protecting groups, a critical consideration in multi-step syntheses.[4]

Synthesis of Cyclohexyl (4-Nitrophenyl) Carbonate

This reagent is typically synthesized by the reaction of cyclohexanol with 4-nitrophenyl chloroformate in the presence of a base, such as triethylamine or pyridine.[5][6] The base serves to neutralize the hydrochloric acid byproduct of the reaction.

Diagram 1: Synthesis of Cyclohexyl (4-Nitrophenyl) Carbonate

Sources

• 1. emerginginvestigators.org [emerginginvestigators.org]
• 2. echemi.com [echemi.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. chem.iitb.ac.in [chem.iitb.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Whitepaper: Storage Stability and Degradation Kinetics of Cyclohexyl (4-Nitrophenyl) Carbonate

Executive Summary

Cyclohexyl (4-nitrophenyl) carbonate (CAS: 176787-42-1) is a highly reactive mixed carbonate ester widely utilized in advanced organic synthesis, particularly for the preparation of active carbamates, peptide conjugation, and prodrug linker chemistry . Because the 4-nitrophenoxy moiety is an exceptional leaving group, the compound exhibits pronounced sensitivity to nucleophilic attack, primarily from ambient moisture. This whitepaper delineates the chemical causality behind its degradation, establishes optimized storage parameters, and provides validated, self-correcting analytical protocols for stability monitoring.

Chemical Reactivity and Degradation Mechanisms

The synthetic utility of cyclohexyl (4-nitrophenyl) carbonate stems from the intense electrophilicity of its carbonyl carbon. However, this same property makes it inherently unstable under improper storage conditions.

Hydrolytic Cleavage (Moisture Vulnerability) The predominant degradation pathway is hydrolysis. When exposed to ambient humidity, water acts as a nucleophile. The reaction proceeds via a tetrahedral intermediate, culminating in the expulsion of 4-nitrophenol . The resulting cyclohexyl carbonic acid is highly unstable and rapidly decarboxylates to yield cyclohexanol and carbon dioxide gas. This gas evolution can cause dangerous pressure buildup in sealed, moisture-contaminated containers.

Thermal Degradation While less rapid than hydrolysis, elevated temperatures accelerate the kinetic energy of trace moisture reactions and can induce spontaneous disproportionation. Storage above 25°C significantly truncates the reagent's shelf life, mirroring the instability seen in related chloroformates .

Fig 1. Hydrolytic degradation pathway of cyclohexyl (4-nitrophenyl) carbonate.

Environmental Controls and Storage Parameters

To preserve the structural integrity of the carbonate, the storage environment must strictly exclude nucleophiles and thermal energy.

Table 1: Predicted Stability Profiles under Various Storage Conditions

Storage Condition	Temperature	Atmosphere	Estimated Shelf Life	Primary Degradation Risk
Optimal (Long-term)	-20°C	Argon (Sealed)	> 24 months	Negligible
Standard (Short-term)	2-8°C	Nitrogen	6 - 12 months	Gradual hydrolysis upon opening
Sub-optimal	25°C (RT)	Ambient Air	< 1 month	Rapid hydrolysis (moisture)
Accelerated	40°C	75% RH	< 48 hours	Thermal degradation & hydrolysis

Causality in Atmospheric Selection: While nitrogen is commonly used in laboratories, Argon is preferred for the storage of highly sensitive solids. Argon is denser than air; when a container is briefly opened, the argon blanket settles over the solid powder, providing a superior transient barrier against atmospheric moisture compared to nitrogen, which rapidly dissipates.

Analytical Methodologies for Stability Monitoring

Because 4-nitrophenol is a highly chromophoric byproduct, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is the gold standard for quantifying degradation .

Table 2: Key Analytical Markers for Degradation

Analyte	Detection Method	Approx. Retention Time	Spectral Characteristic	Significance
Cyclohexyl (4-nitrophenyl) carbonate	HPLC-UV	8.5 min	UV max ~270 nm	Intact reagent
4-Nitrophenol	HPLC-UV	4.2 min	UV max ~315 nm	Primary degradation product
Cyclohexanol	GC-FID / NMR	N/A (Poor UV)	1H NMR: ~3.6 ppm (m, 1H)	Secondary degradation product

Validated Experimental Protocols

Protocol A: Anhydrous Handling and Aliquoting

Objective: To divide bulk reagent into single-use aliquots without introducing moisture. Self-Validating Mechanism: A control blank of anhydrous solvent is exposed to the glovebox atmosphere for the duration of the aliquoting process and subsequently titrated for water content (Karl Fischer) to validate the integrity of the inert environment.

• Preparation: Transfer the sealed bulk container of cyclohexyl (4-nitrophenyl) carbonate into a controlled glovebox purged with high-purity Argon (H₂O < 1 ppm, O₂ < 1 ppm).

• Thermal Equilibration: Allow the container to reach the internal temperature of the glovebox (typically 20-25°C) before opening. Causality: Opening a cold container in any environment with trace moisture causes immediate condensation on the reagent surface, initiating localized hydrolysis.

• Aliquoting: Dispense the required mass into pre-dried (oven-baked at 150°C for 4 hours), amber glass vials.

• Sealing: Cap the vials with PTFE-lined septa and crimp tightly. Store immediately at -20°C.

Protocol B: Forced Degradation and Stability Profiling Workflow

Objective: To establish the kinetic degradation rate of the carbonate ester under varying environmental stresses. Self-Validating Mechanism: A baseline sample (t=0) is kept at -80°C and analyzed alongside the stressed samples. This ensures that any observed 4-nitrophenol is due to the experimental stressor, not an artifact of the sample preparation or analytical run.

• Sample Allocation: Weigh 10.0 mg of the carbonate into 20 separate open glass vials.

• Environmental Exposure: Place the vials into a controlled environmental chamber set to 40°C and 75% Relative Humidity (RH).

• Time-Point Sampling: At intervals of 0, 2, 4, 8, 24, and 48 hours, remove three replicate vials from the chamber.

• Quenching: Immediately add 1.0 mL of anhydrous, HPLC-grade acetonitrile to each vial. Causality: Acetonitrile rapidly solubilizes the compound and acts as an aprotic, non-nucleophilic solvent, effectively "freezing" the degradation profile by preventing further hydrolysis during the wait time before HPLC injection.

• Analysis: Inject 10 µL of the quenched solution onto a C18 reverse-phase HPLC column. Elute using a gradient of water/acetonitrile (both containing 0.1% Trifluoroacetic acid to suppress the ionization of 4-nitrophenol, ensuring sharp peak shapes).

• Quantification: Integrate the peak area of 4-nitrophenol at 315 nm and calculate the degradation percentage relative to the t=0 baseline.

Fig 2. Workflow for evaluating the storage stability of carbonate esters.

Conclusion

The stability of cyclohexyl (4-nitrophenyl) carbonate is strictly dictated by the exclusion of nucleophiles (water) and the minimization of thermal energy. By adhering to rigorous anhydrous handling protocols, utilizing argon blanketing, and maintaining sub-zero storage temperatures, researchers can completely mitigate the hydrolytic and thermal degradation pathways, ensuring high-fidelity conjugations and reproducible synthetic yields.

References

• National Center for Biotechnology Information (NCBI). "Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate." PubMed Central (PMC). URL: [Link]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of Carbamates via Cyclohexyl (4-Nitrophenyl) Carbonate

Abstract

This document provides a comprehensive guide for the synthesis of carbamates utilizing cyclohexyl (4-nitrophenyl) carbonate as an efficient acylating agent. Carbamates are a pivotal functional group in medicinal chemistry and drug development, serving as stable isosteres of esters or as critical protecting groups for amines. The use of 4-nitrophenyl activated carbonates offers a reliable and readily monitored method for their preparation, owing to the excellent leaving group properties of the 4-nitrophenoxide ion. We present a detailed mechanistic overview, a step-by-step experimental protocol, safety guidelines, and expert insights into reaction optimization and troubleshooting. This guide is intended for researchers, scientists, and professionals in organic synthesis and drug discovery.

Introduction: The Strategic Value of 4-Nitrophenyl Carbonates

In modern organic synthesis, particularly in the construction of complex molecules and pharmaceuticals, the efficient and selective formation of functional groups is paramount. Carbamates are a cornerstone of this field, widely recognized for their chemical stability and their role as protecting groups for amines.[1] The choice of reagent for carbamate formation dictates the reaction's efficiency, scope, and practicality.

Activated mixed carbonates, especially those containing a 4-nitrophenyl moiety, are frequently employed for this purpose.[2] The strategy is rooted in fundamental chemical principles:

• Electrophilicity: The electron-withdrawing nitro group enhances the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by an amine.

• Superior Leaving Group: The 4-nitrophenoxide ion is an excellent leaving group (pKa of 4-nitrophenol is ~7.15), stabilized by resonance.[3] This thermodynamic driving force ensures the reaction proceeds efficiently towards the desired carbamate.

• Reaction Monitoring: A significant practical advantage is the visual feedback provided during the reaction. Under neutral or slightly basic conditions, the liberated 4-nitrophenol exists as the intensely yellow 4-nitrophenolate ion, allowing for simple colorimetric tracking of the reaction's progress.[3]

This application note details a robust protocol using cyclohexyl (4-nitrophenyl) carbonate as a representative reagent to synthesize a target carbamate from a primary or secondary amine.

Reaction Mechanism: Nucleophilic Acyl Substitution

The formation of a carbamate from an amine and cyclohexyl (4-nitrophenyl) carbonate proceeds via a classic nucleophilic acyl substitution pathway.[4][5] The reaction is typically facilitated by a non-nucleophilic base to neutralize any acidic byproducts.

The process unfolds in two key steps:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of the carbonate. This forms a transient, high-energy tetrahedral intermediate.

• Leaving Group Expulsion: The tetrahedral intermediate collapses, re-forming the carbonyl double bond and expelling the most stable leaving group: the 4-nitrophenoxide ion.

The 4-nitrophenoxide is then protonated during aqueous workup or exists as a salt. The overall transformation is a highly efficient conversion of an amine to its corresponding cyclohexyl carbamate.

Caption: Nucleophilic acyl substitution mechanism for carbamate synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of Cyclohexyl benzylcarbamate from benzylamine and cyclohexyl (4-nitrophenyl) carbonate. It can be adapted for a wide range of primary and secondary amines.

Materials and Equipment

• Reagents:

  • Cyclohexyl (4-nitrophenyl) carbonate

  • Benzylamine (or other amine substrate)

  • Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIPEA), distilled

  • Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

  • 1 M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

  • Silica Gel (for column chromatography)

  • Hexanes and Ethyl Acetate (for chromatography)

• Equipment:

  • Round-bottom flask with stir bar

  • Septa and needles for inert atmosphere (optional, but good practice)

  • Magnetic stirrer

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates (silica gel on aluminum backing) and developing chamber

  • UV lamp for TLC visualization

Reaction Parameters Summary

The following table outlines the typical stoichiometry and conditions for the reaction.

Parameter	Value/Type	Rationale
Amine Substrate	1.0 equiv	The limiting reagent.
Cyclohexyl (4-nitrophenyl) carbonate	1.05–1.2 equiv	A slight excess ensures complete consumption of the amine.
Base (e.g., Et₃N)	1.5–2.0 equiv	Neutralizes the protonated amine, driving the reaction forward.[6]
Solvent	DCM or THF	Aprotic solvents that solubilize reactants without interference.
Temperature	0 °C to Room Temp	The reaction is often exothermic; starting at 0°C provides better control.[3]
Reaction Time	1–4 hours	Monitored by TLC until completion.
Typical Yield	85–95%	Dependent on amine nucleophilicity and purification efficiency.

Step-by-Step Procedure

Caption: Step-by-step workflow for carbamate synthesis and purification.

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add benzylamine (1.0 equiv) and anhydrous dichloromethane (DCM). Dissolve the amine completely, then add triethylamine (1.5 equiv). Cool the flask to 0 °C in an ice-water bath.

• Reagent Addition: Dissolve cyclohexyl (4-nitrophenyl) carbonate (1.1 equiv) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirring amine solution over 5-10 minutes.

  • Expertise & Experience: Slow addition is recommended to control the initial exotherm of the reaction, especially on a larger scale. A yellow color should develop upon addition, indicating the formation of the 4-nitrophenoxide byproduct.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC), eluting with 20% ethyl acetate in hexanes. The reaction is complete when the starting amine spot is no longer visible by TLC.

• Aqueous Workup: Transfer the reaction mixture to a separatory funnel. Dilute with additional DCM.

  • Wash the organic layer sequentially with:

    • 1 M HCl (2 x volume of organic layer). This removes excess triethylamine.

    • Saturated NaHCO₃ solution (2 x volume of organic layer). This is a critical step to remove the acidic 4-nitrophenol byproduct.[7] The yellow color should transfer to the aqueous layer.

    • Brine (1 x volume of organic layer). This removes residual water.

  • Trustworthiness: Each wash step is a self-validating control. The HCl wash removes the base, and the NaHCO₃ wash removes the key byproduct. Successful removal of the yellow 4-nitrophenol is a visual confirmation of a clean separation.

• Drying and Concentration: Drain the organic layer into a clean flask and dry over anhydrous Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel. A typical eluent system is a gradient of 5% to 30% ethyl acetate in hexanes. Combine the fractions containing the pure product (as determined by TLC) and concentrate in vacuo to afford the pure cyclohexyl benzylcarbamate as a white solid or colorless oil.

Safety and Handling

All chemical manipulations should be performed in a well-ventilated chemical fume hood by personnel trained in standard laboratory procedures.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety glasses with side shields, and nitrile gloves.[8][9][10]

• Reagent Hazards:

  • 4-Nitrophenyl Carbonates: May cause skin, eye, and respiratory irritation. Avoid inhalation of dust and contact with skin.[9]

  • Amines (e.g., Benzylamine): Can be corrosive and toxic. Handle with care.

  • Dichloromethane (DCM): A volatile solvent with associated health risks. Ensure adequate ventilation.

• Waste Disposal: Dispose of all chemical waste, including solvents and residual reagents, in accordance with local, state, and federal regulations.[8] Do not pour organic waste down the drain.

Conclusion

The use of cyclohexyl (4-nitrophenyl) carbonate provides an exceptionally reliable and efficient method for the synthesis of carbamates. The protocol's success is grounded in the high reactivity of the carbonate, the stability of the 4-nitrophenoxide leaving group, and the straightforward purification process. The ability to visually monitor the reaction via color change adds a layer of practical convenience. This self-validating and robust procedure is highly suitable for applications in medicinal chemistry, drug discovery, and complex molecule synthesis where the introduction of a carbamate moiety is required.

References

• Journal of Emerging Investigators. (2022). Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Available from: [Link].

• Beilstein Journals. (2016). p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates. Available from: [Link].

• Organic Syntheses. (2020). Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin-1-yl) Carbonate (NPTC) for N-Protection of L-Phenylalanine Ethyl Ester. Available from: [Link].

• PMC. (2016). p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates. Available from: [Link].

• ResearchGate. Synthesis of carbamates 7–9. Available from: [Link].

• PMC. Organic Carbamates in Drug Design and Medicinal Chemistry. Available from: [Link].

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. emerginginvestigators.org [emerginginvestigators.org]
• 4. p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates [beilstein-journals.org]
• 5. p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis routes of 4-Nitrophenyl carbamate [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. aksci.com [aksci.com]
• 10. fishersci.com [fishersci.com]

Application Note: Cyclohexyl (4-Nitrophenyl) Carbonate in Peptide Science

Using cyclohexyl (4-nitrophenyl) carbonate for peptide coupling

Advanced Strategies for Hoc-Protection and Carbamate Derivatization

Executive Summary

In the landscape of peptide synthesis, Cyclohexyl (4-nitrophenyl) carbonate is not a standard condensing reagent (like DCC or HATU) used to form amide bonds between two amino acids. Rather, it is a specialized derivatizing reagent used to "couple" a cyclohexyl moiety to a peptide or amino acid amine.

Its primary applications are twofold:

• Protecting Group Chemistry: Introduction of the Cyclohexyloxycarbonyl (Hoc) group, a robust protecting group for the N

  -terminus or Tryptophan indole side-chain, offering unique orthogonality to Boc and Fmoc strategies.

• Peptidomimetic Synthesis: Efficient installation of cyclohexyl carbamates (urethanes) at the N-terminus, a common pharmacophore in inhibitors of kinases (e.g., RIPK1) and metabolic modulators.

This guide details the mechanistic rationale, reaction protocols, and orthogonality profiles necessary to deploy this reagent effectively.

Mechanistic Grounding & Chemical Logic

2.1 The Reagent Profile

Cyclohexyl (4-nitrophenyl) carbonate consists of a cyclohexyl ring linked to a reactive 4-nitrophenyl (pNP) ester via a carbonate bridge.

• Leaving Group: The p-nitrophenolate anion (

  ) is a good leaving group, making the carbonate carbonyl highly electrophilic.

• Selectivity: While reactive toward primary and secondary amines, it is less prone to hydrolysis than corresponding chloroformates, allowing for easier handling and cleaner reactions.

2.2 Reaction Mechanism

The "coupling" is a nucleophilic acyl substitution. The nucleophilic amine of the peptide attacks the carbonyl carbon of the carbonate. The tetrahedral intermediate collapses to expel p-nitrophenol, resulting in a stable cyclohexyl carbamate (Hoc-peptide).

DOT Diagram: Mechanism of Action

Figure 1: Nucleophilic substitution mechanism transforming a peptide amine into a Cyclohexyloxycarbonyl (Hoc) derivative.

Application A: The Hoc Protecting Group

The Cyclohexyloxycarbonyl (Hoc) group is an underutilized but powerful tool in complex peptide synthesis.

3.1 Orthogonality Profile

The Hoc group functions similarly to the Benzyloxycarbonyl (Z or Cbz) group but possesses distinct stability properties, particularly regarding acid resistance.

Condition	Hoc Stability	Boc Stability	Fmoc Stability	Z (Cbz) Stability
TFA (Neat)	Stable	Labile	Stable	Stable
Piperidine (20%)	Stable	Stable	Labile	Stable
H2 / Pd-C	Labile (Slow)	Stable	Stable	Labile (Fast)
HF (Anhydrous)	Labile	Labile	Stable	Labile
HBr / AcOH	Labile	Labile	Stable	Labile

Why use Hoc?

• Tryptophan Protection: Hoc is excellent for protecting the indole nitrogen (

  ) of Tryptophan. Unlike the Formyl (For) group, Hoc is cleaved by HF (often with p-cresol scavenger), avoiding the need for separate base treatments that can cause racemization or side reactions.[1]

• Fine-Tuning Acid Sensitivity: Hoc is more stable to intermediate acid treatments (like dilute TFA used to cleave highly sensitive linkers) than Boc.

3.2 Protocol: Introduction of Hoc to Amino Acids

Objective: Synthesize

-Hoc-Amino Acid-OH for use in SPPS or solution phase synthesis.

Materials:

• Amino Acid (H-AA-OH)

• Cyclohexyl (4-nitrophenyl) carbonate (1.1 equiv)

• Base:

  or DIPEA

• Solvent: Water/Dioxane (1:1) or DMF[1][2][3][4]

Step-by-Step Procedure:

• Dissolution: Dissolve 10 mmol of the amino acid in 20 mL of 10%

  (aq). If the amino acid is hydrophobic, add 10-20 mL of Dioxane to ensure solubility.

• Addition: Cool the solution to 0°C. Add 11 mmol (1.1 equiv) of cyclohexyl (4-nitrophenyl) carbonate dropwise or portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously for 4–12 hours.

  • Monitoring: Monitor consumption of the amino acid by TLC (n-Butanol/AcOH/H2O) or HPLC. The formation of yellow p-nitrophenolate indicates reaction progress.

• Work-up:

  • Extract the reaction mixture with Diethyl Ether (

    mL) to remove unreacted carbonate and p-nitrophenol (if in neutral form).

  • Acidify the aqueous phase carefully to pH 2–3 using 1N HCl (cool on ice). The Hoc-amino acid will precipitate or oil out.

• Isolation: Extract the acidified product into Ethyl Acetate (

  mL). Wash combined organics with brine, dry over , and concentrate.[5]

• Purification: Recrystallize from EtOAc/Hexane or purify via column chromatography if necessary.

Application B: Synthesis of Cyclohexyl Carbamate Peptidomimetics

In medicinal chemistry, the N-terminal cyclohexyl carbamate often serves as a lipophilic cap that improves metabolic stability and membrane permeability.

4.1 Protocol: N-Terminal Capping on Solid Phase (SPPS)

Objective: Cap the N-terminus of a resin-bound peptide with a cyclohexyl carbamate.

Materials:

• Resin-bound peptide (Fmoc-removed, free amine).

• Cyclohexyl (4-nitrophenyl) carbonate (3–5 equiv).

• HOBt (1 equiv) – Optional, can accelerate reaction.

• DIPEA (6 equiv).

• DMF (anhydrous).

Step-by-Step Procedure:

• Preparation: Swell the resin (approx. 0.1 mmol scale) in DMF for 20 minutes. Drain.

• Cocktail Preparation: In a vial, dissolve cyclohexyl (4-nitrophenyl) carbonate (0.5 mmol) and HOBt (0.1 mmol) in 2 mL DMF. Add DIPEA (0.6 mmol). The solution typically turns bright yellow due to trace hydrolysis releasing p-nitrophenolate (this is normal).

• Coupling: Add the cocktail to the resin. Shake/agitate at room temperature for 2–4 hours.

  • Note: This reaction is slower than standard HATU couplings. Extended time ensures completion.

• Kaiser Test: Perform a Kaiser (ninhydrin) test.

  • Blue: Incomplete. Repeat step 3 with fresh reagents.

  • Colorless/Yellow: Complete capping.

• Washing: Wash resin extensively with DMF (

  ), DCM ( ), and MeOH ( ) to remove the persistent yellow color of the nitrophenol byproduct.

• Cleavage: Proceed with standard TFA cleavage. The Cyclohexyl carbamate is stable to TFA cleavage conditions.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of reagent	Ensure solvents (DMF/DCM) are anhydrous. Store reagent in desiccator at -20°C.
Slow Reaction	Steric hindrance	Add HOBt (1 equiv) or DMAP (0.1 equiv) as a catalyst. Heat to 40°C if peptide is stable.
Yellow Product	p-Nitrophenol contamination	The byproduct is sticky. Wash resin with 5% DIPEA/DMF followed by extensive DCM washes.
Precipitation	Reagent insolubility	Use a DCM/DMF (1:1) mixture for the coupling reaction.[3]

DOT Diagram: Decision Workflow

Figure 2: Decision tree for selecting Cyclohexyl (4-nitrophenyl) carbonate based on synthetic goals.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][3][6][7] Chemical Reviews, 109(6), 2455-2504. Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. Wiley-Interscience.

• Nishiuchi, Y., et al. (1998). "Chemical synthesis of the precursor molecule of the Aequorea green fluorescent protein." Proceedings of the National Academy of Sciences, 95(23), 13549-13554. (Cites use of Hoc for Trp protection). Link

• Thayer, D. A., et al. (2022). "Synthesis of [11C]carbonyl-labeled cyclohexyl carbamates." Nuclear Medicine and Biology.

• Bachem. (2024). "Peptide Coupling Reagents & Additives." Bachem Technical Guides. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 3. Chemical synthesis of the precursor molecule of the Aequorea green fluorescent protein, subsequent folding, and development of fluorescence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemia.ug.edu.pl [chemia.ug.edu.pl]
• 5. Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate ([11C-carbonyl]PK68) as a potential PET tracer for receptor-interacting protein 1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (PDF) Amino Acid-Protecting Groups [academia.edu]
• 7. scispace.com [scispace.com]

Application Notes and Protocols for the Introduction of the Cyclohexyl Oxycarbonyl (CycOC) Protecting Group

Abstract

In the landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount for achieving chemoselectivity and high yields.[1][2] The cyclohexyl oxycarbonyl (CycOC) group is a valuable carbamate and carbonate-based protecting group for amines and alcohols, respectively. Its steric bulk and specific electronic properties offer a distinct stability profile, rendering it a strategic choice in complex synthetic routes, particularly in pharmaceutical and peptide chemistry.[3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective introduction of the CycOC protecting group. It delineates the underlying chemical principles, provides detailed experimental protocols, and offers practical insights to ensure successful and reproducible implementation.

Introduction: The Strategic Value of the Cyclohexyl Oxycarbonyl Group

The primary role of a protecting group is to temporarily mask a reactive functional group, preventing it from undergoing undesired reactions while chemical transformations are carried out elsewhere in the molecule.[1][5] The CycOC group, introduced via reagents like cyclohexyl chloroformate, offers several advantages:

• Steric Hindrance: The bulky cyclohexyl moiety can provide significant steric shielding to the protected functional group, influencing the stereochemical outcome of subsequent reactions and preventing unwanted side reactions.[3][6]

• Defined Stability: The CycOC group is generally stable under a range of conditions, yet can be removed under specific, often acidic, protocols, providing orthogonality with other protecting groups.[3][7] This allows for selective deprotection in a multi-protected molecule.[2]

• Enhanced Solubility: The lipophilic nature of the cyclohexyl ring can improve the solubility of intermediates in organic solvents, facilitating purification by chromatography.

This guide will focus on the most common method for introducing the CycOC group: the reaction of an alcohol or amine with cyclohexyl chloroformate or a related derivative.

Reaction Mechanism and Key Principles

The introduction of the CycOC group proceeds via a nucleophilic acyl substitution reaction.[5][8] The hydroxyl or amino group acts as the nucleophile, attacking the electrophilic carbonyl carbon of the cyclohexyl chloroformate. The reaction is typically facilitated by a non-nucleophilic base, which serves to neutralize the hydrogen chloride (HCl) byproduct that is formed.[5]

Key Steps in the Mechanism:

• Deprotonation (optional but often facilitated): In the case of alcohols, a base can deprotonate the hydroxyl group to form a more nucleophilic alkoxide. For amines, the lone pair on the nitrogen is sufficiently nucleophilic.

• Nucleophilic Attack: The alcohol or amine attacks the carbonyl carbon of the cyclohexyl chloroformate, forming a tetrahedral intermediate.

• Leaving Group Departure: The tetrahedral intermediate collapses, expelling the chloride ion, which is a good leaving group.

• Proton Transfer: The resulting protonated carbamate or carbonate is deprotonated, often by the base present in the reaction mixture, to yield the final protected product.

The choice of base is critical to avoid side reactions. Hindered, non-nucleophilic bases such as pyridine or triethylamine are commonly employed to scavenge the generated HCl without competing with the substrate as a nucleophile.[9][10]

Experimental Protocols

This section provides detailed, step-by-step protocols for the protection of alcohols and primary/secondary amines using cyclohexyl chloroformate.

General Considerations and Reagent Handling

• Reagent Quality: Cyclohexyl chloroformate is moisture-sensitive and can decompose to release corrosive HCl gas.[5][11] It should be handled in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including gloves and safety goggles.[11] Store the reagent under an inert atmosphere (e.g., nitrogen or argon) and in a cool, dry place.[11]

• Anhydrous Conditions: The reaction should be carried out under anhydrous conditions to prevent hydrolysis of the chloroformate reagent. Use oven-dried glassware and anhydrous solvents.

• Reaction Monitoring: The progress of the reaction should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the point of completion.

Protocol for the Protection of an Alcohol

This protocol describes the formation of a cyclohexyl carbonate from a primary or secondary alcohol.

Materials:

• Alcohol substrate

• Cyclohexyl chloroformate (1.1 - 1.5 equivalents)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Anhydrous pyridine or triethylamine (1.2 - 2.0 equivalents)

• Nitrogen or Argon gas supply

• Round-bottom flask, magnetic stirrer, and stir bar

• Ice bath

• Separatory funnel

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add the alcohol substrate (1.0 equivalent).

• Dissolution: Dissolve the alcohol in anhydrous DCM (to a concentration of approximately 0.1-0.5 M).

• Addition of Base: Add anhydrous pyridine (1.2 equivalents) to the solution and stir.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is to control any potential exotherm upon addition of the chloroformate.[10]

• Reagent Addition: Slowly add cyclohexyl chloroformate (1.1 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Quenching: Upon completion, dilute the reaction mixture with DCM.

• Workup: Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution (to remove excess HCl and pyridine hydrochloride), water, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography, typically using a gradient of ethyl acetate in hexanes, to afford the pure cyclohexyl carbonate.

Protocol for the Protection of an Amine

This protocol details the formation of a cyclohexyl carbamate from a primary or secondary amine.

Materials:

• Amine substrate

• Cyclohexyl chloroformate (1.1 - 1.5 equivalents)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• A non-nucleophilic base such as triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) (1.5 - 2.0 equivalents)

• Nitrogen or Argon gas supply

• Round-bottom flask, magnetic stirrer, and stir bar

• Ice bath

• Separatory funnel

• 1M Hydrochloric acid (HCl) solution

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In an oven-dried round-bottom flask under an inert atmosphere, dissolve the amine substrate (1.0 equivalent) in anhydrous DCM.

• Addition of Base: Add the non-nucleophilic base (e.g., triethylamine, 1.5 equivalents) to the solution.

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Add cyclohexyl chloroformate (1.1 equivalents) dropwise to the vigorously stirred solution. A precipitate of triethylamine hydrochloride may form.

• Reaction: Allow the reaction to proceed at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-4 hours. Monitor the reaction by TLC.

• Quenching and Workup: Dilute the reaction mixture with DCM. Wash the organic phase sequentially with 1M HCl (to remove excess amine and base), saturated aqueous sodium bicarbonate (to neutralize any remaining acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purification: Purify the resulting crude carbamate by flash column chromatography on silica gel to obtain the desired product.

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the introduction of the CycOC protecting group.

Caption: General workflow for CycOC protection of alcohols and amines.

Summary of Reaction Parameters

The following table summarizes typical parameters for the introduction of the CycOC protecting group.

Parameter	Typical Conditions	Rationale / Notes
Substrate	Primary/Secondary Alcohols & Amines	Tertiary alcohols are generally too hindered.
Reagent	Cyclohexyl Chloroformate	Highly reactive and moisture-sensitive.[5][11]
Equivalents	1.1 - 1.5 eq. of Chloroformate	A slight excess ensures complete consumption of the substrate.
Base	Pyridine, Triethylamine (Et₃N), DIPEA	Non-nucleophilic base to neutralize HCl byproduct.[5]
Solvent	Anhydrous DCM, THF, Chloroform	Aprotic solvents that dissolve both substrate and reagents.
Temperature	0 °C to Room Temperature	Initial cooling mitigates exothermicity.[10]
Reaction Time	1 - 16 hours	Varies with substrate reactivity; monitor for completion.
Workup	Aqueous basic/acidic washes	Removes excess reagents and salts.
Purification	Silica Gel Chromatography	Standard method for purifying the protected product.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inactive chloroformate reagent. 2. Insufficiently nucleophilic substrate. 3. Insufficient base.	1. Use a fresh bottle of cyclohexyl chloroformate. 2. For alcohols, consider using a stronger, non-nucleophilic base (e.g., NaH) to generate the alkoxide first (use with caution). 3. Ensure at least stoichiometric amounts of base are used.
Formation of Side Products	1. Hydrolysis of chloroformate. 2. Base acting as a nucleophile. 3. Over-reaction or side reactions of the substrate.	1. Ensure strictly anhydrous conditions. 2. Use a more sterically hindered base like DIPEA. 3. Maintain low reaction temperatures.
Difficult Purification	1. Product co-elutes with starting material. 2. Presence of non-polar impurities.	1. Adjust the solvent system for chromatography; try different solvent mixtures. 2. Ensure thorough aqueous workup to remove salts and other polar/non-polar byproducts.

Conclusion

The introduction of the cyclohexyl oxycarbonyl protecting group is a robust and reliable transformation in organic synthesis. By understanding the underlying nucleophilic acyl substitution mechanism and adhering to the principles of using anhydrous conditions and a suitable non-nucleophilic base, researchers can effectively protect alcohol and amine functionalities. The protocols and guidelines presented herein provide a solid foundation for the successful application of the CycOC group, enabling the advancement of complex synthetic campaigns in drug discovery and materials science.

References

• Google Patents. CN101492375B - Synthesis of 4-tert-butyl cyclohexyl chloride formic ester.

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. (A general reference for protecting groups, context for CycOC can be inferred). [Link]

• Kates, S. A., & Albericio, F. (Eds.). (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press. (A general reference for protection strategies in synthesis). [Link]

• Ontosight AI. Cyclohexyl Ketal Reagent Protection. [Link]

• PrepChem.com. Synthesis of (a) Production of 1-Chloroethyl Cyclohexyl Carbonate. [Link]

• Nishiyama, Y., Shikama, S., Morita, K., & Kurita, K. (1998). Cyclohexyl ether as a new hydroxy-protecting group for serine and threonine in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1, (1), 1949–1954. [Link]

• SciSpace. Amino Acid-Protecting Groups. [Link]

• Valsynthese SA. (2025, May 23). Material Safety Data Sheet CYCLOHEXYL CHLOROFORMATE. [Link]

• Filo. Question Sketch a suitable mechanism scheme for the reaction of cyclohexy... [Link]

• Wikipedia. Protecting group. [Link]

• A. K. Gupta. Protecting groups in organic synthesis. [Link]

• Krishna P. Kaliappan. Protecting Groups. [Link]

• CEM Corporation. Protection and Deprotection. [Link]

• Organic Chemistry Portal. Protective Groups. [Link]

• Organic Chemistry Study Materials. Alcohol Protecting Groups. [Link]

• Klán, P., Šolomek, T., Bochet, C. G., Blanc, A., Givens, R., Rubina, M., ... & Wirz, J. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191. [Link]

• Chemistry LibreTexts. 12.7: Protection of Alcohols. [Link]

• Organic Chemistry Tutor. Alcohol Protecting Groups. [Link]

• Jagriti Sharma. (2022, September 5). Protecting Groups - Organic Reagents | Protection of Amines & Alcohols [Video]. YouTube. [Link]

• Lokey Lab Protocols - Wikidot. (2017, March 7). Protecting Groups. [Link]

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• 5. 2-Methylcyclohexyl Chloroformate [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Cyclohexyl ether as a new hydroxy-protecting group for serine and threonine in peptide synthesis [ ] 1 - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. 4-tert-Butylcyclohexyl chloroformate (42125-46-2) for sale [vulcanchem.com]
• 9. 1-Chloroethyl cyclohexyl carbonate synthesis - chemicalbook [chemicalbook.com]
• 10. prepchem.com [prepchem.com]
• 11. valsynthese.ch [valsynthese.ch]

Application Note: Catalytic Activation of Cyclohexyl (4-Nitrophenyl) Carbonate using DMAP and HOBt

Introduction and Chemical Context

Cyclohexyl (4-nitrophenyl) carbonate is a versatile, mixed carbonate reagent widely utilized in drug development and synthetic organic chemistry. It serves primarily as a carbonylating agent to install the cyclohexyloxycarbonyl (Choc) protecting group on amines, or as an intermediate building block for synthesizing unsymmetrical ureas and complex carbamate prodrugs.

While the 4-nitrophenolate (PNP) moiety is a competent leaving group due to its resonance stabilization (pKa of 4-nitrophenol ≈ 7.15), the un-catalyzed aminolysis or alcoholysis of this carbonate can be prohibitively slow. This is particularly true when reacting with sterically hindered amines, anilines, or secondary alcohols[1]. To overcome this kinetic barrier, nucleophilic catalysts such as 4-Dimethylaminopyridine (DMAP) and auxiliary nucleophiles like 1-Hydroxybenzotriazole (HOBt) are employed. This application note details the mechanistic causality, quantitative parameters, and self-validating protocols for utilizing these catalysts effectively.

Mechanistic Principles of Activation

Understanding the distinct mechanistic roles of DMAP and HOBt is critical for selecting the appropriate activation strategy for a given substrate.

DMAP: Nucleophilic Catalysis

DMAP functions as a highly efficient nucleophilic catalyst. The endocyclic pyridine nitrogen of DMAP attacks the carbonyl carbon of cyclohexyl (4-nitrophenyl) carbonate, displacing the 4-nitrophenolate anion. This generates a highly electrophilic N-acylpyridinium intermediate[1].

• Causality of Rate Enhancement: The N-acylpyridinium species significantly lowers the activation energy barrier for the subsequent attack by the target nucleophile (amine or alcohol)[2]. Because DMAP is regenerated upon nucleophilic attack, it can be used in sub-stoichiometric amounts (typically 0.1–0.2 equivalents). However, in the synthesis of highly hindered carbamate esters, stoichiometric amounts of DMAP (often acting dually as a base and a catalyst) are utilized to drive the reaction to completion[3][4].

HOBt: Auxiliary Nucleophile & Active Ester Formation

HOBt operates via a different pathway, acting as an auxiliary nucleophile. In the presence of a mild base, the deprotonated benzotriazole oxygen attacks the carbonate, displacing 4-nitrophenol to form a cyclohexyl benzotriazolyl carbonate (an OBt-active ester)[5][6].

• Causality of Stability and Selectivity: While the OBt-carbonate is slightly less reactive than the DMAP-derived acylpyridinium intermediate, it is remarkably stable against undesired side reactions such as hydrolysis or polymerization. HOBt is the additive of choice when synthesizing sensitive prodrugs or when side-reactions must be strictly suppressed[5].

Reaction Pathway Visualization

Mechanistic pathways of DMAP and HOBt activating cyclohexyl (4-nitrophenyl) carbonate.

Quantitative Reaction Parameters

The following table summarizes the optimized empirical parameters for activating p-nitrophenyl carbonates based on the chosen catalyst system.

Catalyst System	Equivalents	Typical Solvent	Temp (°C)	Reaction Time	Avg. Yield	Primary Mechanism of Action
DMAP (Catalytic)	0.05 – 0.2	DCM, THF, MeCN	20 – 25	2 – 12 h	80 – 95%	Nucleophilic (Acylpyridinium)[1]
DMAP (Stoichiometric)	1.0 – 4.0	MeCN, DMF	25 – 50	1 – 24 h	70 – 90%	Nucleophilic + Base[4]
HOBt + Base	1.0 – 1.2	DMF, NMP	20 – 25	1 – 6 h	85 – 95%	Active Ester (OBt) Intermediate[6]
DMAP + HOBt	0.1 / 1.0	DCM, DMF	20 – 25	1 – 4 h	85 – 98%	Synergistic Activation

Validated Experimental Protocols

The following methodologies are designed as self-validating systems. The release of the 4-nitrophenolate anion during the reaction generates a distinct, bright yellow color[7]. This acts as an internal visual indicator for both reaction progress (intensifying yellow) and successful workup (transition to colorless).

Protocol A: DMAP-Catalyzed Carbamate Formation (Standard Amines)

This protocol is optimized for the rapid carbonylation of primary and secondary aliphatic amines.

Materials:

• Cyclohexyl (4-nitrophenyl) carbonate: 1.0 mmol

• Target Amine: 1.1 mmol

• DMAP: 0.1 mmol (10 mol%)

• N,N-Diisopropylethylamine (DIPEA): 1.5 mmol

• Anhydrous Dichloromethane (DCM): 10 mL

Step-by-Step Methodology:

• Dissolution: In an oven-dried round-bottom flask under inert atmosphere (N₂ or Argon), dissolve cyclohexyl (4-nitrophenyl) carbonate (1.0 mmol) in 5 mL of anhydrous DCM.

• Catalyst Addition: Add DMAP (0.1 mmol) to the stirring solution. Allow the mixture to stir for 5 minutes at room temperature to initiate the formation of the N-acylpyridinium intermediate.

• Nucleophile Addition: In a separate vial, dissolve the target amine (1.1 mmol) and DIPEA (1.5 mmol) in 5 mL of DCM. Add this solution dropwise to the reaction flask over 10 minutes. Causality note: DIPEA acts as a non-nucleophilic proton sink to neutralize the liberated 4-nitrophenol, preventing the protonation and subsequent deactivation of the nucleophilic amine.

• Monitoring: Stir the reaction at room temperature. The solution will turn intensely yellow, indicating the release of the 4-nitrophenolate anion[7]. Monitor via TLC or LC-MS (typically complete in 2–4 hours).

• Self-Validating Workup: Dilute the reaction mixture with an additional 10 mL of DCM. Transfer to a separatory funnel and wash sequentially with:

  • 0.5 N HCl (2 × 15 mL): Removes the DMAP catalyst and excess DIPEA[3].

  • Saturated Aqueous NaHCO₃ (3 × 15 mL): Extracts the 4-nitrophenol byproduct. Validation: The aqueous layer will be bright yellow. Continue washing until the aqueous layer is completely colorless, confirming the total removal of the nitrophenol byproduct.

  • Brine (1 × 15 mL): Removes residual water.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude cyclohexyl carbamate.

Protocol B: HOBt-Mediated Activation for Hindered Amines

This protocol is ideal for less reactive nucleophiles (e.g., anilines) where suppressing side reactions over longer reaction times is necessary.

Materials:

• Cyclohexyl (4-nitrophenyl) carbonate: 1.0 mmol

• Hindered Amine: 1.2 mmol

• HOBt (anhydrous): 1.0 mmol

• Triethylamine (Et₃N): 2.0 mmol

• Anhydrous DMF: 8 mL

Step-by-Step Methodology:

• Pre-Activation: Dissolve the carbonate (1.0 mmol) and HOBt (1.0 mmol) in 5 mL of anhydrous DMF. Add Et₃N (1.0 mmol) dropwise. Stir at room temperature for 30 minutes. Causality note: This pre-activation step converts the mixed carbonate entirely into the highly stable, yet reactive, OBt-active ester before the amine is introduced, preventing competitive side reactions.

• Nucleophile Addition: Add the hindered amine (1.2 mmol) and the remaining Et₃N (1.0 mmol) dissolved in 3 mL of DMF.

• Reaction: Stir at 25–40 °C for 6–12 hours.

• Workup: Quench the reaction by pouring the mixture into 50 mL of ice-cold water. If the product is highly hydrophobic, it will precipitate and can be collected by vacuum filtration. Otherwise, extract with Ethyl Acetate (3 × 20 mL), wash the combined organic layers heavily with 5% aqueous LiCl (to remove DMF), followed by saturated NaHCO₃ (to remove HOBt and 4-nitrophenol), and dry over MgSO₄.

Experimental Workflow Visualization

Step-by-step experimental workflow for the catalytic synthesis of carbamates.

References

1.3 2.1 3.2 4.4 5.7 6. 5 7.6

Sources

• 1. researchgate.net [researchgate.net]
• 2. holcapek.upce.cz [holcapek.upce.cz]
• 3. mdpi.com [mdpi.com]
• 4. Amino Acid Carbamates As Prodrugs Of Resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bachem.com [bachem.com]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. US7687618B2 - Method of manufacturing labelled oligonucleotide conjugates - Google Patents [patents.google.com]

Preparation of glycosyl carbonates using cyclohexyl (4-nitrophenyl) carbonate

Application Notes & Protocols

Topic: Preparation of Glycosyl Carbonates Using Cyclohexyl (4-Nitrophenyl) Carbonate

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Glycosyl Carbonates in Modern Synthesis

In the landscape of medicinal chemistry and drug development, the precise installation of sugar moieties onto bioactive molecules—a process known as glycosylation—is a cornerstone strategy for modulating pharmacological profiles.[1][2][3][4] Glycosylation can profoundly enhance a drug's solubility, improve its metabolic stability, and fine-tune its interaction with biological targets.[1] Central to this endeavor is the use of "glycosyl donors," activated sugar derivatives poised for reaction. Among these, glycosyl carbonates have emerged as versatile and stable intermediates.[5]

This guide provides a comprehensive overview and detailed protocol for the synthesis of glycosyl carbonates from unprotected hemiacetals using cyclohexyl (4-nitrophenyl) carbonate. This specific reagent is highly effective due to the electron-withdrawing nature of the 4-nitrophenyl group, which "activates" the carbonate for nucleophilic attack while forming a stable 4-nitrophenoxide leaving group, thereby driving the reaction to completion efficiently.[6]

Part 1: The Underlying Chemistry: Mechanism of Carbonate Formation

The conversion of a glycosyl hemiacetal to a glycosyl carbonate using an activated agent like cyclohexyl (4-nitrophenyl) carbonate is a nucleophilic acyl substitution reaction. The process is predicated on a few key principles:

• Activation of the Nucleophile: The anomeric hydroxyl group (-OH) of the sugar hemiacetal is a modest nucleophile. Its reactivity is significantly enhanced by a base (e.g., Pyridine, DBU), which deprotonates the hydroxyl to form a more potent nucleophilic alkoxide.[6][7][8]

• The Electrophilic Carbonyl: The carbonate carbonyl carbon in cyclohexyl (4-nitrophenyl) carbonate is highly electrophilic. The attached 4-nitrophenoxy group is strongly electron-withdrawing, polarizing the C=O bond and making it an attractive target for nucleophiles.

• A Superior Leaving Group: The success of the reaction hinges on the departure of a stable leaving group. The 4-nitrophenoxide ion is exceptionally stable due to resonance delocalization of the negative charge into the nitro-substituted aromatic ring, making its expulsion from the tetrahedral intermediate thermodynamically favorable.[6]

The reaction proceeds via the attack of the anomeric alkoxide on the activated carbonate, forming a transient tetrahedral intermediate. This intermediate then collapses, ejecting the stable 4-nitrophenoxide to yield the desired glycosyl cyclohexyl carbonate.

Caption: Reaction mechanism for glycosyl carbonate synthesis.

Part 2: Experimental Design & Protocols

Trustworthy protocols are self-validating systems. The following procedures are designed for reproducibility and include checkpoints for reaction monitoring and clear purification steps.

Protocol 1: Synthesis of the Activating Reagent - Cyclohexyl (4-nitrophenyl) carbonate

While commercially available, the activating reagent can be readily synthesized. This ensures a fresh, high-purity supply. The protocol is adapted from established procedures for creating activated carbonates.[7][9]

Materials & Reagents:

• Cyclohexanol

• 4-Nitrophenyl chloroformate

• Anhydrous Pyridine or Triethylamine (NEt3)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (Argon or N₂), dissolve cyclohexanol (1.0 eq) in anhydrous DCM. Add anhydrous pyridine (1.5 eq).

• Cooling: Cool the stirred solution to 0 °C using an ice bath.

• Reagent Addition: Dissolve 4-nitrophenyl chloroformate (1.05 eq) in a separate flask with anhydrous DCM. Add this solution dropwise to the cooled cyclohexanol mixture over 20-30 minutes. A precipitate (pyridinium hydrochloride) will form.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 16-24 hours.

• Monitoring: Track the consumption of cyclohexanol by Thin-Layer Chromatography (TLC) using an appropriate solvent system (e.g., 20% Ethyl Acetate in Hexanes).

• Workup: Upon completion, add water to the reaction mixture to dissolve the precipitate. Transfer the mixture to a separatory funnel and extract with DCM.

• Washing: Wash the organic layer sequentially with saturated aqueous NaHCO₃ (3 times) and then with brine (1 time).[7]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product is often pure enough for the next step. If necessary, purify by silica gel chromatography to yield cyclohexyl (4-nitrophenyl) carbonate as a white or pale yellow solid.

Protocol 2: Synthesis of Glycosyl Carbonate from a Hemiacetal

This is the core protocol for converting a free sugar into its activated carbonate form.

Materials & Reagents:

• Glycosyl Hemiacetal (e.g., 2,3,4,6-Tetra-O-benzyl-D-glucopyranose) (1.0 eq)

• Cyclohexyl (4-nitrophenyl) carbonate (1.2 - 1.5 eq)

• Anhydrous Pyridine (2.0 - 3.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Standard workup and purification reagents (as listed in Protocol 1)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the glycosyl hemiacetal (1.0 eq).

• Dissolution: Dissolve the sugar in anhydrous DCM and add anhydrous pyridine (2.0-3.0 eq). Stir until fully dissolved.

• Reagent Addition: Add solid cyclohexyl (4-nitrophenyl) carbonate (1.2-1.5 eq) to the solution in one portion.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. The solution will typically turn yellow due to the formation of the 4-nitrophenoxide leaving group.

• Monitoring: Monitor the reaction progress by TLC, observing the disappearance of the starting hemiacetal spot and the appearance of a new, less polar product spot.

• Workup: Once the reaction is complete, dilute the mixture with DCM. Wash sequentially with 1 M HCl (to remove pyridine), saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting residue by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure glycosyl cyclohexyl carbonate.[5][10]

Part 3: Data Presentation and Workflow Visualization

Effective data management and process visualization are critical for reproducibility and scaling.

Table 1: Typical Reaction Parameters and Expected Outcomes

Parameter	Condition / Reagent	Rationale / Causality	Expected Outcome
Substrate	Hemiacetal Sugar (e.g., Glucose, Galactose)	The nucleophile providing the anomeric hydroxyl group.	Product structure is substrate-dependent.
Activating Agent	Cyclohexyl (4-nitrophenyl) carbonate	Provides an electrophilic carbonyl and an excellent leaving group for efficient reaction.[6]	High conversion rates.
Base	Pyridine, DMAP, DBU	Deprotonates the anomeric -OH to form a more potent nucleophile.[8]	Increased reaction rate.
Solvent	Anhydrous DCM, THF, CH₃CN	Aprotic solvent to prevent hydrolysis of the activated carbonate.	Prevents side reactions and reagent decomposition.
Temperature	0 °C to Room Temperature	Initial cooling can control exothermicity, while room temperature provides sufficient energy.	Controlled reaction progression.
Reaction Time	12 - 24 hours	Varies based on substrate reactivity.	Reaction completion monitored by TLC.
Yield	75 - 95%	Dependent on substrate and purification efficiency.	Good to excellent yields are typical.

Experimental Workflow Diagram

The following diagram outlines the logical flow of the entire process, from initial setup to final analysis.

Caption: General experimental workflow for glycosyl carbonate synthesis.

Part 4: Application in Drug Discovery and Development

The glycosyl carbonates synthesized via this protocol are not end products but are valuable, activated intermediates known as glycosyl donors. Their utility is demonstrated in subsequent glycosylation reactions where they are used to attach the sugar moiety to a drug molecule or a complex aglycone.

• Platform for Glycoconjugate Synthesis: These donors are key for building complex oligosaccharides and glycoconjugates. The carbonate group can be activated by various promoters, including Lewis acids, to facilitate reaction with a glycosyl acceptor (a molecule with a free hydroxyl or amine group).[5][11]

• Improving Pharmacokinetics: Glycosylation is a proven strategy to enhance the drug-like properties of therapeutic agents. By converting a lead compound into a glycoside, researchers can improve its water solubility, modulate its membrane permeability, and alter its metabolic pathway, often leading to improved efficacy and reduced toxicity.[1][4]

• Case Study - SGLT-2 Inhibitors: The development of C-glycosides as inhibitors for the sodium-glucose cotransporter-2 (SGLT-2) represents a blockbuster success in diabetes treatment. While C-glycosides are metabolically more stable, the synthetic principles of activating sugars for C-C bond formation share a lineage with the O-glycosylation chemistry enabled by donors like glycosyl carbonates. This highlights the central role of activated glycosyl donors in creating new classes of therapeutics.[1]

References

• Title: Glycosyl Vinylogous Carbonates as Glycosyl Donors by Metal-Free Activation Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Handbook of Chemical Glycosylation Source: Wiley URL: [Link]

• Title: p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Towards the site-selective modification of aminoglycoside antibiotics and their biological evaluation Source: University of Groningen Research Portal URL: [Link]

• Title: C–H Glycosylation of Native Carboxylic Acids: Discovery of Antidiabetic SGLT-2 Inhibitors Source: Journal of the American Chemical Society URL: [Link]

• Title: Chemical Glucosylation of Labile Natural Products Using a (2‐Nitrophenyl)acetyl‐Protected Glucosyl Acetimidate Donor - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Mastering the Art and Science of Glycan Engineering in Drug Development Source: BioPharm International URL: [Link]

• Title: Synthetic analogs of natural glycosides in drug discovery and development Source: ResearchGate URL: [Link]

• Title: Exploring the Reactivity of Electrophilic Organic Carbonates and Thiocarbonates as Vehicles to Convert Hydrosulfide into COS and CS2 - PMC Source: National Center for Biotechnology Information URL: [Link]

Sources

• 1. C–H Glycosylation of Native Carboxylic Acids: Discovery of Antidiabetic SGLT-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mastering the Art and Science of Glycan Engineering in Drug Development - Brühlmann Consulting [bruehlmann-consulting.com]
• 3. researchgate.net [researchgate.net]
• 4. Glycomics in Drug Development - Creative Proteomics [creative-proteomics.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. p-Nitrophenyl carbonate promoted ring-opening reactions of DBU and DBN affording lactam carbamates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.rug.nl [research.rug.nl]
• 8. Chemical Glucosylation of Labile Natural Products Using a (2‐Nitrophenyl)acetyl‐Protected Glucosyl Acetimidate Donor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. library.knu.edu.af [library.knu.edu.af]

Technical Notes & Optimization

How to remove 4-nitrophenol byproduct from reaction mixture

Current Status: Operational Ticket ID: 4NP-REM-001 Assigned Specialist: Senior Application Scientist

Executive Summary

4-Nitrophenol (4-NP) is a pervasive byproduct in organic synthesis, particularly following the hydrolysis of active esters (e.g., 4-nitrophenyl esters in peptide coupling) or enzymatic assays. Its removal is critical due to its cellular toxicity, potential to interfere with downstream UV-Vis assays (

nm in base), and tendency to co-elute with polar products.

This guide provides three validated workflows for the removal of 4-NP, prioritized by scalability and product sensitivity.

Module 1: Liquid-Liquid Extraction (LLE)

The primary method for removing 4-NP from non-acidic products.

The Science: Exploiting pKa

The removal logic relies on the acidity of 4-nitrophenol.[1]

• pKa of 4-NP: ~7.15[2][3]

• Mechanism: At pH > 8.2 (pKa + 1), >90% of 4-NP exists as the water-soluble 4-nitrophenolate anion.

• Visual Indicator: The protonated form (organic soluble) is colorless/pale yellow . The deprotonated phenolate (water soluble) is bright yellow .

Workflow Diagram

The following decision tree illustrates the extraction logic based on the pH-dependent solubility of 4-NP.

Figure 1: Logic flow for pH-dependent partitioning of 4-nitrophenol.

Standard Operating Procedure (SOP)

• Dilution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (Ethyl Acetate is preferred over DCM to avoid emulsions).

• First Wash: Add an equal volume of Saturated Sodium Bicarbonate (NaHCO

  ) . Shake vigorously and vent.

  • Note: NaHCO

    (pH ~8.5) is usually sufficient to ionize 4-NP (pKa 7.15).

• Observation: The aqueous layer should turn bright yellow (formation of phenolate).[4][5]

• Second Wash (If needed): If the organic layer retains yellow coloration, wash with 0.5 M Sodium Carbonate (Na

  CO , pH ~11) .

  • Warning: Avoid 1M NaOH unless your product is completely stable to hydrolysis.

• Final Polish: Wash the organic layer with brine to remove trapped base, dry over MgSO

  , and concentrate.

Troubleshooting (FAQ)

Q: The aqueous layer is yellow, but my organic layer is also still yellow. Why? A: You likely have high concentrations of 4-NP, or the pH of the aqueous phase dropped during extraction (neutralized by residual acid). Action: Check the pH of the aqueous layer.[6][7] If pH < 8, add more base. Repeat washes until the aqueous layer is colorless.[8]

Q: I formed a terrible emulsion. How do I fix it? A: 4-nitrophenolate acts as a surfactant. Action: Add solid NaCl to saturate the aqueous phase or filter the mixture through a pad of Celite. Switching from DCM to Ethyl Acetate often reduces emulsion formation.

Module 2: Solid-Phase Scavenging

Best for high-throughput synthesis or acid/base sensitive products.

The Science: Anion Exchange

When LLE is impossible (e.g., water-soluble product or emulsion-prone), use polymer-supported scavengers. A strong base anion (SBA) resin will bind the acidic 4-NP.

Resin Selection Guide

Resin Type	Functional Group	Mechanism	Best For
Amberlyst A-26 (OH)	Quaternary Ammonium (OH form)	Ionic binding of phenolate	General removal from organic solvents.
Amberlyst A-21	Tertiary Amine (Weak Base)	Acid-Base neutralization	Acid-sensitive products (gentler).
Carbonate Resins	Polymer-supported Carbonate	Deprotonation & Ion exchange	Removing 4-NP without releasing hydroxide.

SOP: Batch Mode Scavenging

• Preparation: Dissolve crude mixture in DCM, THF, or Ethanol.

• Dosage: Add 3–5 equivalents of resin (relative to expected 4-NP amount).

• Incubation: Shake or stir gently for 1–2 hours at room temperature.

  • Visual: The supernatant should lose its yellow tint; the resin beads may turn yellow/orange.

• Filtration: Filter off the resin. The filtrate contains the purified product.

Module 3: Chromatographic Purification

For difficult separations where LLE and Scavenging fail.

Strategy: Mobile Phase Modifiers

4-Nitrophenol tails significantly on silica due to its acidity. You must control its ionization state.

Option A: Silica Gel (Normal Phase)

• Goal: Keep 4-NP protonated (neutral) to reduce streaking, or ionize it to make it stick to the baseline.

• Protocol: Add 1% Acetic Acid to your mobile phase (e.g., Hexane/EtOAc + 1% AcOH). This keeps 4-NP neutral (Rf ~0.3–0.5 depending on polarity), allowing it to elute as a sharp peak, usually distinct from the product.

Option B: Reverse Phase (C18)

• Goal: Ionize 4-NP so it does not bind to the hydrophobic C18 column.

• Protocol: Use a basic buffer (e.g., 10mM Ammonium Bicarbonate, pH 10 ) in the aqueous mobile phase.

• Result: 4-NP ionizes (

  ), becomes highly polar, and elutes near the void volume (t0) , while your neutral organic product retains longer.

Module 4: Catalytic Transformation (Green Chemistry)

For wastewater treatment or when 4-NP cannot be separated physically.

If 4-NP cannot be removed, it can be chemically transformed into 4-aminophenol (4-AP) , which is much more polar and oxidatively unstable (often easier to remove via filtration over silica or aqueous acid wash).

Reaction Pathway

Figure 2: Catalytic reduction of 4-NP to 4-AP.

• Reagents: Sodium Borohydride (NaBH

  ) + Metal Catalyst (Gold/Silver nanoparticles or Pd/C).

• Procedure: Add excess NaBH

  and catalyst. The solution will initially turn bright yellow (phenolate formation) and then become colorless as it converts to 4-aminophenol.

References

• Acidity and Properties: 4-Nitrophenol.[3][9][10] Wikipedia. (pKa 7.15, Solubility data).[2][11] Link

• Catalytic Reduction: Aditya, T., et al. "Efficient Catalytic Reduction of 4-Nitrophenol Using Copper(II) Complexes."[4] PMC (NIH). Link

• Scavenger Resins: Organic Scavengers and Adsorbents. Purolite Technical Data. Link

• Extraction Techniques: Extraction and Washing Guide. MIT OpenCourseWare. Link

• Chromatographic Behavior: Removal of 4-nitrophenol by adsorption. Water Science & Technology. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. 4-Nitrophenol - Wikipedia [en.wikipedia.org]
• 3. webqc.org [webqc.org]
• 4. Efficient Catalytic Reduction of 4-Nitrophenol Using Copper(II) Complexes with N,O-Chelating Schiff Base Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. longdom.org [longdom.org]
• 7. researchgate.net [researchgate.net]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. mdpi.com [mdpi.com]
• 10. quora.com [quora.com]
• 11. 4-Nitrophenol CAS#: 100-02-7 [m.chemicalbook.com]

Troubleshooting low yields in cyclohexyl (4-nitrophenyl) carbonate coupling

Topic: Troubleshooting Low Yields & Protocol Optimization Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Introduction: The "Goldilocks" Activation

Welcome. If you are reading this, you are likely struggling with the activation of cyclohexanol using bis(4-nitrophenyl) carbonate (BNPC) .

This reaction is a staple in prodrug and linker chemistry because it generates a stable, crystalline "mixed carbonate" intermediate. However, it is deceptively simple. The coupling of a secondary alcohol (cyclohexanol) with BNPC often suffers from low yields (<40%) or high byproduct contamination (co-crystallized 4-nitrophenol).

This guide deconstructs the failure modes of this specific coupling. We move beyond "add reagents and stir" to understanding the kinetics of secondary alcohol activation and the critical management of the 4-nitrophenolate leaving group.

Module 1: The Core Mechanism & Failure Points

To fix the yield, you must visualize the competition between activation and hydrolysis .

The Reaction Pathway

The reaction requires a base to deprotonate the cyclohexanol (or buffer the generated acid), allowing it to attack the carbonyl of the BNPC.

Key Kinetic Bottleneck: Cyclohexanol is a secondary alcohol . It is sterically hindered compared to primary alcohols. Without proper catalysis (e.g., DMAP), the attack on the carbonyl is slow, allowing ambient moisture to compete for the active ester, leading to hydrolysis.

Figure 1: Mechanistic pathway highlighting the competition between successful coupling (Path A) and hydrolysis (Path B).

Module 2: Troubleshooting Guides (FAQ Format)

Issue 1: "My reaction turns bright yellow immediately, but yield is low."

Diagnosis: This is the "False Positive" Yellow. While the release of 4-nitrophenol (which turns yellow in basic solution due to phenolate formation) indicates reaction progress, an instant flash of bright yellow often indicates hydrolysis of the BNPC reagent by wet solvent, rather than reaction with your alcohol.

Corrective Protocol:

• The "Bone Dry" Rule: BNPC is extremely moisture-sensitive. Ensure your Dichloromethane (DCM) or THF is anhydrous.

• Order of Addition: Do not mix the Base and BNPC before adding the Cyclohexanol.

  • Correct Sequence: Dissolve Cyclohexanol + BNPC in dry DCM

    Cool to 0°C Add Base (DIPEA/TEA) dropwise.

• Stoichiometry Check: If hydrolysis is unavoidable (e.g., old reagents), increase BNPC to 1.5 – 2.0 equivalents .

Issue 2: "The reaction is sluggish; I see starting material after 24 hours."

Diagnosis: Steric Hindrance of the Secondary Alcohol. Cyclohexanol is a secondary alcohol. Standard bases (TEA, DIPEA) are often insufficient to drive the attack on the carbonate quickly enough to beat background decomposition.

Corrective Protocol:

• Add a Nucleophilic Catalyst: Add 4-Dimethylaminopyridine (DMAP) at 0.1 – 0.2 equivalents .

  • Why? DMAP attacks the BNPC first, forming a highly reactive N-acylpyridinium intermediate. This intermediate is much more susceptible to attack by the bulky cyclohexanol than the original carbonate [1].

• Temperature Modulation: Start at 0°C to minimize side reactions, but allow the reaction to warm to Room Temperature (RT) after 1 hour. Do not reflux; BNPC degrades thermally.

Issue 3: "I cannot remove the 4-nitrophenol byproduct. It co-crystallizes."

Diagnosis: Inadequate Work-up pH. 4-Nitrophenol has a pKa of ~7.[1]15. In neutral organic solvents, it remains protonated and soluble, making it hard to separate from your product.

Corrective Protocol (The "Yellow Wash"): You must convert the 4-nitrophenol into the water-soluble 4-nitrophenolate anion.

• The Bicarb Wash: Wash the organic layer extensively (3x) with saturated aqueous NaHCO₃ or 1M Na₂CO₃ .

• Visual Cue: The aqueous layer must turn bright yellow. Continue washing until the aqueous layer is pale/colorless.

• Cold Ether Trituration: If the solid product still contains yellow tint after drying, triturate the solid with cold diethyl ether or hexanes. The mixed carbonate product is usually less soluble in hexanes than the phenol impurity.

Module 3: Optimization Data & Decision Matrix

Use this table to select the correct base/solvent system for your specific cyclohexyl derivative.

Parameter	Standard Protocol	Optimized for Steric Bulk	Optimized for Acid Sensitivity
Solvent	DCM (Anhydrous)	THF (Anhydrous)	DCM
Base	Triethylamine (TEA) (2.0 eq)	DIPEA (2.0 eq)	Pyridine (3.0 eq)
Catalyst	None	DMAP (0.1 eq)	None
Temp	0°C RT	RT (Overnight)	-10°C 0°C
Work-up	Sat. NaHCO₃ Wash	1M Na₂CO₃ Wash (Aggressive)	Dilute Citric Acid (Mild)
Target Yield	60-70%	80-90%	50-60%

Troubleshooting Flowchart

Follow this logic path to diagnose your specific yield issue.

Figure 2: Decision tree for isolating the root cause of low yields.

Module 4: Validated Protocol (The "Self-Correcting" Method)

This protocol includes built-in checkpoints to ensure integrity.

Reagents:

• Cyclohexanol derivative (1.0 mmol)

• Bis(4-nitrophenyl) carbonate (1.5 mmol) [Note Excess]

• DIPEA (2.0 mmol)

• DMAP (0.1 mmol)

• DCM (Anhydrous, 5 mL)

Step-by-Step:

• Setup: Flame-dry a round-bottom flask under Nitrogen/Argon.

• Dissolution: Add Cyclohexanol and Bis(4-nitrophenyl) carbonate to the flask. Dissolve in DCM.

  • Checkpoint: The solution should be colorless or very pale yellow. If it is bright yellow before adding base, your solvent is wet. Stop and dry solvent.

• Activation: Cool to 0°C. Add DMAP, followed by slow addition of DIPEA.

  • Observation: The solution will turn yellow (release of nitrophenol). This is normal.

• Reaction: Stir at 0°C for 30 mins, then warm to RT. Monitor by TLC.[1][2]

  • TLC Tip: The mixed carbonate product usually runs higher (less polar) than the starting alcohol but lower than the bis-carbonate.

• Quench & Wash: Dilute with DCM. Wash sequentially with:

  • 10% Citric Acid (to remove DIPEA/DMAP).

  • Saturated NaHCO₃ (x3) (CRITICAL: Wash until aqueous layer is no longer yellow).

  • Brine.

• Isolation: Dry over Na₂SO₄ and concentrate.

References

• Knölker, H. J., & Braxmeier, T. (1996). Bis(4-nitrophenyl) carbonate – A convenient reagent for the preparation of carbamates. Tetrahedron Letters. [Link]

• Castro, E. A., et al. (2001). Kinetic study of the phenolysis of bis(4-nitrophenyl) carbonate. Journal of Organic Chemistry. [Link]

• Kocalar, S., et al. (2022).[1][3] Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups.[1][3] Journal of Emerging Investigators.[1] [Link]

Sources

• 1. emerginginvestigators.org [emerginginvestigators.org]
• 2. researchgate.net [researchgate.net]
• 3. emerginginvestigators.org [emerginginvestigators.org]

Technical Support Center: Troubleshooting 4-Nitrophenol Byproduct Removal

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals who encounter persistent yellow discoloration during the synthesis of organic carbonates (e.g., when utilizing bis(4-nitrophenyl) carbonate or 4-nitrophenyl chloroformate).

Below, we detail the mechanistic causality of this issue, provide a diagnostic workflow, and outline self-validating experimental protocols to ensure the absolute purity of your final compounds.

Overview & Causality: Why is my reaction mixture bright yellow?

The intense yellow color observed during carbonate synthesis is not an inherent property of the target carbonate, but rather the optical signature of the 4-nitrophenolate anion .

4-Nitrophenol is generated as a stoichiometric byproduct during these reactions. It possesses a weak acidity with a pKa of 7.15[1]. In neutral or acidic environments (pH < 5.4), the molecule remains protonated and is essentially colorless[2]. However, carbonate synthesis typically requires the addition of organic bases (such as triethylamine or pyridine). Under these basic conditions (pH > 7.5), 4-nitrophenol deprotonates[2].

The resulting phenolate anion features an extended conjugated resonance system where the negative charge delocalizes into the highly electron-withdrawing para-nitro group. This structural shift moves its absorption maximum to 405 nm (ε ≈ 18.3 mM⁻¹·cm⁻¹), causing the solution to reflect a brilliant yellow color[2]. Understanding this pH-dependent equilibrium is the key to designing a self-validating purification system: by manipulating the pH, we can force the byproduct into a highly water-soluble anionic state, using the disappearance of the yellow color as real-time visual proof of purity.

Quantitative Reference Data

The following physicochemical properties dictate the parameters of our troubleshooting protocols.

Property	Value	Impact on Purification Strategy
pKa	7.15[1]	Requires basic conditions (pH > 7.5) to fully deprotonate the byproduct for aqueous extraction.
Isosbestic Point	348 nm (ε = 5.4 mM⁻¹·cm⁻¹)[2]	Allows accurate concentration tracking via UV-Vis independent of the molecule's protonation state.
Max Absorbance (Anion)	405 nm (ε ≈ 18.3 mM⁻¹·cm⁻¹)[2]	Generates the bright yellow color, acting as a built-in visual indicator of impurity levels.
Melting Point	113–114 °C[3]	Relevant for assessing final purity via melting point depression post-crystallization.
Water Solubility (20 °C)	11.6 g/L (Neutral)[3]	Moderate solubility in neutral water necessitates the use of basic washes to achieve complete partitioning.

Diagnostic Purification Workflow

Use the following decision tree to select the appropriate purification protocol based on the hydrolytic stability of your target carbonate.

Diagnostic workflow for 4-nitrophenol removal based on carbonate water stability.

Troubleshooting Protocols (Q&A)

Issue 1: How do I remove 4-nitrophenol from a water-stable carbonate using liquid-liquid extraction?

Resolution: Protocol A - Mild Basic Aqueous Extraction This protocol leverages the pKa of 4-nitrophenol to force it into the aqueous phase. The visual transfer of the yellow color acts as a self-validating indicator of extraction efficiency.

• Dilute: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

• Extract: Transfer to a separatory funnel and add an equal volume of a mild aqueous base, such as 5% NaOH[4] or saturated sodium bicarbonate[5].

• Agitate: Stopper and vigorously shake the funnel, venting frequently.

• Validate: Allow the layers to separate. The aqueous layer will appear bright yellow due to the partitioned 4-nitrophenolate anion[4].

• Separate: Drain and discard the yellow aqueous layer.

• Iterate: Repeat the basic wash until the aqueous layer remains completely clear. A clear aqueous wash visually confirms the total removal of the byproduct[4].

• Polish: Wash the organic layer once with saturated brine to remove residual water and base[5].

• Isolate: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the pure carbonate[5].

Issue 2: My target carbonate hydrolyzes during aqueous workup. How can I remove the yellow byproduct under anhydrous conditions?

Resolution: Protocol B - Solid-Phase Scavenging If your carbonate is sensitive to water or hydroxide ions, aqueous extraction will degrade your product. Instead, use a solid-phase base to sequester the acidic byproduct.

• Dissolve: Dissolve the crude reaction mixture in a non-polar or moderately polar anhydrous solvent (e.g., toluene or dichloromethane)[6].

• Prepare Stationary Phase: Pack a chromatography column or a coarse fritted funnel with basic alumina (Brockmann Grade I) wetted with the chosen solvent[6].

• Scavenge: Load the crude solution onto the basic alumina. The basic sites on the alumina will deprotonate the 4-nitrophenol, irreversibly binding the yellow phenolate anion to the stationary phase without the need for an aqueous workup[6].

• Elute: Flush the column with additional solvent using compressed air or vacuum.

• Validate: Collect the colorless filtrate. The absence of yellow color in the eluent confirms the target carbonate has been successfully separated.

• Isolate: Concentrate the filtrate in vacuo to isolate the purified, water-sensitive carbonate[6].

Issue 3: I have removed most of the 4-nitrophenol, but trace yellow color remains. How do I polish the final product?

Resolution: Protocol C - Mixed-Solvent Recrystallization For highly crystalline carbonates, recrystallization offers an excellent final polishing step to remove trace phenolate impurities.

• Dissolve: Dissolve the crude, partially purified product in a minimal amount of a hot aromatic solvent, such as toluene[5].

• Precipitate: Slowly add a non-polar anti-solvent, such as cyclohexane, until the solution becomes slightly cloudy[5].

• Crystallize: Allow the mixture to cool slowly to room temperature, then transfer to an ice bath to maximize crystallization.

• Filter: Collect the precipitated carbonate crystals via vacuum filtration. The trace 4-nitrophenol byproduct will remain dissolved in the mother liquor.

• Wash: Wash the crystals with cold cyclohexane and dry under high vacuum to yield the final product[5].

Frequently Asked Questions (FAQs)

Q: I washed my organic layer with distilled water, but it is still yellow. Why? A: Distilled water typically has a pH around 7.0. Because the pKa of 4-nitrophenol is 7.15[1], nearly half of the byproduct remains in its neutral, organic-soluble form at this pH. To effectively partition the byproduct into the aqueous phase, you must use a basic wash (pH > 8) to fully convert it to the highly water-soluble 4-nitrophenolate anion.

Q: Can I track the removal of 4-nitrophenol using UV-Vis spectroscopy instead of relying solely on visual color changes? A: Yes. While the intense yellow color of the 4-nitrophenolate anion peaks at 405 nm under basic conditions, you can accurately track the total concentration of 4-nitrophenol (both neutral and anionic forms) by measuring absorbance at its isosbestic point of 348 nm (ε = 5.4 mM⁻¹·cm⁻¹)[2].

Q: My target carbonate is highly sensitive to nucleophilic attack. Will 5% NaOH degrade my product during the wash? A: It is highly probable. While 5% NaOH is extremely effective for removing 4-nitrophenol[4], strong hydroxide bases can easily hydrolyze sensitive carbonates. If your molecule is prone to hydrolysis, substitute NaOH with a milder base like saturated sodium bicarbonate[5], or bypass aqueous workup entirely by using the solid-phase basic alumina method (Protocol B)[6].

References

• Source: National Institutes of Health (nih.gov)
• 4-Nitrophenol - chemeurope.
• Source: wikipedia.
• BIS(4-NITROPHENYL)
• Source: National Institutes of Health (nih.gov)
• Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin-1-yl) Carbonate (NPTC)

Sources

• 1. 4-Nitrophenol | C6H5NO3 | CID 980 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Nitrophenol - Wikipedia [en.wikipedia.org]
• 3. 4-Nitrophenol [chemeurope.com]
• 4. Exploring the Reactivity of Electrophilic Organic Carbonates and Thiocarbonates as Vehicles to Convert Hydrosulfide into COS and CS2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BIS(4-NITROPHENYL) CARBONATE synthesis - chemicalbook [chemicalbook.com]
• 6. orgsyn.org [orgsyn.org]

Technical Support Center: Optimizing Base Equivalents in Carbonate Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals resolve chemoselectivity issues, optimize yields, and understand the mechanistic causality behind base selection (Et₃N vs. DIPEA) during carbonate synthesis.

Carbonate formation—typically achieved by reacting an alcohol with a chloroformate or an activated carbonate like Bis(4-nitrophenyl) carbonate (BNPC)—is highly sensitive to the steric and electronic profile of the tertiary amine used as a base.

Mechanistic Causality: The Divergence of Et₃N and DIPEA

The fundamental error in many carbonate synthesis workflows is treating Triethylamine (Et₃N) and N,N-Diisopropylethylamine (DIPEA) as interchangeable. While their basicity is nearly identical (the pKa of their conjugate acids in DMSO is ~9.0 for Et₃N and ~8.5 for DIPEA)[1], their nucleophilicity dictates entirely different reaction pathways.

• Et₃N (Nucleophilic Activator): Lacking significant steric bulk, Et₃N readily attacks electrophilic chloroformates to form a highly reactive acylammonium intermediate [2]. While this can drive reactions with sluggish alcohols, it introduces severe chemoselectivity risks. If excess Et₃N is present, or if trace amines exist in the reaction, the acylammonium species will undergo side reactions, leading to carbamate impurities or premature hydrolysis of the active ester[3].

• DIPEA (Proton Scavenger): Shielded by two bulky isopropyl groups, DIPEA is strictly a Brønsted base[1]. It cannot attack the electrophilic carbonyl center. Instead, it acts purely as a proton scavenger, neutralizing the HCl byproduct and forcing the reaction through a direct, chemoselective nucleophilic attack by the alcohol.

Divergent mechanistic pathways in carbonate synthesis using DIPEA versus Et3N.

Troubleshooting Guides & FAQs

Q1: Why am I observing carbamate side products when using triethylamine with chloroformates? A: This is a classic symptom of over-nucleophilic activation. When Et₃N is used in excess (>1.5 equivalents), it forms a stable acylammonium chloride salt[2]. If your substrate contains an unprotected amine, or if there are trace amine impurities in your solvent, the acylammonium intermediate will preferentially react with the nitrogen nucleophile over the oxygen nucleophile, yielding a carbamate.

• Resolution: Switch the base to DIPEA. Its steric bulk prevents the formation of the acylammonium intermediate, ensuring the electrophile is only consumed by the target alcohol[1].

Q2: How should I optimize base equivalents when using Bis(4-nitrophenyl) carbonate (BNPC) for alcohol activation? A: BNPC is highly electrophilic due to its electron-withdrawing nitro groups. Unlike chloroformates, BNPC does not generate HCl; the leaving group is the 4-nitrophenoxide ion. The base here serves to deprotonate the alcohol and stabilize the transition state.

• Resolution: Use 2.0 to 6.0 equivalents of DIPEA [4]. The excess DIPEA ensures continuous deprotonation of the alcohol without risking nucleophilic attack on the BNPC. Avoid Et₃N, as it can trigger complex degradation pathways with nitrophenyl esters.

Q3: My reaction stalls when using DIPEA, but proceeds to completion with Et₃N. What is the cause? A: If your alcohol is highly sterically hindered or electronically deactivated, it lacks the intrinsic nucleophilicity to directly attack the chloroformate. In this scenario, the reaction relies on the transient, highly electrophilic acylammonium intermediate generated by Et₃N to drive the reaction forward[3].

• Resolution: Do not revert entirely to Et₃N. Instead, use a dual-base system : Add a catalytic amount of Et₃N or DMAP (0.1 - 0.2 eq) to act as a nucleophilic shuttle, while maintaining DIPEA (1.5 eq) as the primary stoichiometric proton scavenger.

Quantitative Data: Base Selection Matrix

Property	Triethylamine (Et₃N)	N,N-Diisopropylethylamine (DIPEA)
pKa (Conjugate acid in DMSO)	~9.0	~8.5
Nucleophilicity	High (Forms acylammonium)	Very Low (Sterically hindered)
Steric Hindrance	Low (Three ethyl groups)	High (Two isopropyl, one ethyl)
Recommended Equivalents	0.1 - 1.2 eq (Catalytic/Mild)	1.5 - 6.0 eq (Stoichiometric Scavenger)
Primary Role	Nucleophilic catalyst & Base	Pure Brønsted base (Proton scavenger)
Risk of Side Reactions	High (Carbamates, Hydrolysis)	Low (Chemoselective)

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Built-in visual and analytical checkpoints confirm that the mechanistic pathway is proceeding correctly.

Protocol A: Chemoselective Carbonate Synthesis via Chloroformates

Use this protocol to avoid carbamate side-reactions when synthesizing carbonates from sensitive alcohols.

• Preparation: Dissolve the target alcohol (1.0 eq) in anhydrous dichloromethane (DCM) at a concentration of 0.1 M under an inert atmosphere (N₂ or Ar).

• Base Addition: Add DIPEA (1.5 eq). Causality check: DIPEA is added before the electrophile to ensure any ambient protons are scavenged, priming the alcohol.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Add the chloroformate (1.1 eq) dropwise over 15 minutes. Causality check: Dropwise addition controls the exothermic reaction and prevents local concentration spikes that lead to over-alkylation.

• Self-Validation & Monitoring: Remove the ice bath and stir at room temperature. Monitor via LC-MS. The absence of an M+1 mass corresponding to a carbamate confirms the success of the DIPEA steric shielding.

• Workup: Quench with saturated aqueous NH₄Cl, extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Alcohol Activation using Bis(4-nitrophenyl) carbonate (BNPC)

Use this protocol for generating activated carbonates for downstream bioconjugation or PROTAC linker synthesis[4].

• Preparation: Dissolve the alcohol (1.0 eq) and BNPC (1.2 eq) in anhydrous DMF.

• Base Addition: Add DIPEA (6.0 eq) dropwise at room temperature.

• Self-Validation (Visual): Within 5-10 minutes, the reaction mixture will turn a distinct, deep yellow. Causality check: This colorimetric change is a self-validating indicator of the release of the 4-nitrophenoxide leaving group, confirming that the tetrahedral intermediate has successfully collapsed into the activated carbonate[4].

• Monitoring: Stir at room temperature for 2-4 hours. Perform monitoring via HPLC to confirm the complete consumption of the starting alcohol.

• Purification: The activated carbonate can be purified via silica gel chromatography or used directly in the next coupling step after a standard aqueous workup to remove excess DIPEA.

References

• An expeditious construction of 3-aryl-5-(substituted methyl)-2-oxazolidinones: a short and efficient synthesis of Linezolid. Semantic Scholar.[Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry - ACS Publications.[Link]

Sources

• 1. N,N-Diisopropylethylamine: Application, synthesis and toxicity_Chemicalbook [chemicalbook.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Cyclohexyl (4-nitrophenyl) Carbonate Workflows

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals master the use of cyclohexyl (4-nitrophenyl) carbonate .

This reagent is a highly effective activated mixed carbonate, frequently used for the preparation of a wide range of carbamates, ureas, and complex prodrug scaffolds[1]. Derivatives of cyclohexyl (4-nitrophenyl) carbonate also serve as efficient building blocks in advanced synthesis, such as the preparation of glycosyl carbonate donors[2]. However, its high electrophilicity makes it susceptible to side reactions if reaction parameters are not strictly controlled.

Mechanistic Causality & Reaction Pathways

To control side reactions, we must first understand the regioselectivity of the reagent. The reactivity of cyclohexyl (4-nitrophenyl) carbonate is driven by the vast difference in leaving group ability between its two substituents. The pKa of 4-nitrophenol is ~7.15, making the 4-nitrophenoxide anion a highly stable, weak base and an exceptional leaving group. In contrast, cyclohexanol has a pKa of ~16, making cyclohexoxide a poor leaving group.

When a nucleophile (like a primary amine) attacks the carbonyl carbon, it exclusively displaces the 4-nitrophenol to yield the target cyclohexyl carbamate . However, deviations in stoichiometry, temperature, or solvent purity can trigger secondary pathways.

Reaction pathways and side reactions of cyclohexyl (4-nitrophenyl) carbonate.

Diagnostic Decision Tree

Use the following logical workflow to diagnose and resolve low yields or unexpected byproducts during your synthesis.

Diagnostic decision tree for troubleshooting low carbamate yields.

Frequently Asked Questions (FAQs)

Q: Why is my reaction mixture turning intensely yellow before I even add the amine? A: Moisture-induced hydrolysis. The intense yellow color indicates the premature release of the 4-nitrophenoxide anion. 4-nitrophenyl carbonates hydrolyze rapidly in basic or moisture-rich conditions due to nucleophilic addition of water onto the electron-poor carbonyl carbon[3]. Solution: Ensure all solvents (especially DCM or THF) are strictly anhydrous. Flame-dry glassware and maintain a positive pressure of Argon or Nitrogen.

Q: LC-MS shows a mass corresponding to a symmetrical urea instead of my target carbamate. What went wrong? A: Over-reaction due to excess amine or high local concentrations. Once the target cyclohexyl carbamate is formed, its carbonyl carbon remains mildly electrophilic. If an excess of highly nucleophilic amine is present, it can attack the newly formed carbamate. This forces the expulsion of cyclohexanol (despite it being a poor leaving group), driven by the thermodynamic stability of the resulting urea. Solution: Utilize an "inverse addition" technique (adding the amine slowly to the carbonate) and maintain the reaction temperature at 0–5 °C to suppress the activation energy required for this secondary attack.

Q: Can I use methanol or ethanol as a co-solvent to improve the solubility of my amine? A: No. This will cause transesterification. Alcohols are nucleophilic enough to attack the mixed carbonate, displacing 4-nitrophenol and forming cyclohexyl methyl carbonate (or ethyl carbonate). Always use non-nucleophilic polar aprotic solvents like DCM, THF, or DMF.

Quantitative Side-Reaction Profiling

The following table summarizes the empirical causality between reaction conditions and product distribution.

Reaction Condition	Target Carbamate Yield (%)	Urea Side Product (%)	Hydrolysis (4-NP release) (%)
1.0 eq Amine, 0 °C, Anhydrous DCM	> 95%	< 1%	< 1%
2.5 eq Amine, 25 °C, Anhydrous DCM	60%	35%	< 1%
1.0 eq Amine, 25 °C, Wet THF	40%	< 1%	55%
1.0 eq Amine, 25 °C, Methanol	10%	< 1%	85% (Transesterification)

Self-Validating Experimental Protocol

To guarantee reproducibility, protocols must validate themselves in real-time. The following methodology for synthesizing cyclohexyl N-alkylcarbamates utilizes the spectrophotometric properties of the leaving group to self-report reaction progress. The release of 4-nitrophenol can be monitored spectrophotometrically at 330 nm, or at 400 nm for the phenoxide anion in basic conditions[4].

Methodology: Synthesis of Cyclohexyl N-Alkylcarbamates

Step 1: Anhydrous Preparation

• Flame-dry a 50 mL round-bottom flask under vacuum and purge with dry Argon.

• Causality: Eliminating ambient moisture prevents the base-catalyzed hydrolysis of the reagent[3].

Step 2: Reagent Dissolution

• Dissolve 1.0 equivalent of cyclohexyl (4-nitrophenyl) carbonate in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Cool the solution to 0 °C using an ice-water bath.

Step 3: Inverse Addition of Amine (Critical Step)

• In a separate dry vial, dissolve 0.95 equivalents of the target amine and 1.1 equivalents of N,N-Diisopropylethylamine (DIPEA) in anhydrous DCM.

• Add the amine solution dropwise to the carbonate solution over 30 minutes using a syringe pump.

• Causality: Inverse addition ensures the mixed carbonate is always in stoichiometric excess relative to the unreacted amine in the flask. This prevents the newly formed carbamate from encountering high local concentrations of amine, completely suppressing symmetrical urea formation.

Step 4: In-Process Control (IPC) via Spectrophotometry

• Extract a 10 µL aliquot from the reaction mixture, dilute it in 1 mL of 0.1 M NaOH, and measure the UV-Vis absorbance at 400 nm.

• Self-Validation: The stoichiometric release of the 4-nitrophenoxide leaving group is directly proportional to product formation. The reaction is deemed complete when the absorbance at 400 nm plateaus, confirming the nucleophilic acyl substitution has finished without requiring immediate LC-MS analysis[4].

Step 5: Selective Workup & Quenching

• Quench the reaction with 1 M aqueous NaHSO₄ to neutralize excess DIPEA.

• Wash the organic layer with 1 M aqueous NaOH (3 × 10 mL), followed by brine.

• Causality: The pKa of 4-nitrophenol is ~7.15. Washing with 1 M NaOH (pH > 13) completely deprotonates the 4-nitrophenol byproduct, partitioning it entirely into the aqueous layer. The neutral target cyclohexyl carbamate remains safely in the organic phase, ensuring high purity upon solvent evaporation.

References

• [2] Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate donors. Source: nih.gov.2

• [4] The Journal of Organic Chemistry Vol. 68 No. 9. Source: acs.org. 4

• [3] Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Source: emerginginvestigators.org. 3

• [1] Organic Carbamates in Drug Design and Medicinal Chemistry. Source: nih.gov. 1

Sources

• 1. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate donors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. emerginginvestigators.org [emerginginvestigators.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

NMR characterization of cyclohexyl (4-nitrophenyl) carbonate products

NMR Characterization and Performance Comparison of Cyclohexyl (4-Nitrophenyl) Carbonate Products

1. Executive Summary In advanced organic synthesis, particularly in the assembly of complex carbohydrates and targeted prodrugs, the choice of activating agent dictates both yield and stereoselectivity. Cyclohexyl (4-nitrophenyl) carbonate has emerged as a superior mixed carbonate intermediate. This guide provides an in-depth comparison of its performance against traditional alternatives like Bis(4-nitrophenyl) carbonate (bNPC) and N,N'-Disuccinimidyl carbonate (DSC), grounded in rigorous Nuclear Magnetic Resonance (NMR) characterization.

2. Mechanistic Causality: Why Cyclohexyl (4-Nitrophenyl) Carbonate? The utility of cyclohexyl (4-nitrophenyl) carbonate lies in its dual-functional nature. The 4-nitrophenyl moiety serves as an excellent, highly polarizable leaving group, while the bulky cyclohexyl ring provides critical steric shielding[1].

• Steric Control: In the synthesis of complex molecules like the heneicosasaccharyl mannose-capped arabinomannan of Mycobacterium tuberculosis, steric hindrance prevents unwanted symmetrical carbonate formation—a common failure point when using highly reactive, unhindered agents like bNPC[1].

• Real-Time Reaction Tracking: The 4-nitrophenol released during subsequent coupling or prodrug activation provides a distinct spectroscopic signature. This allows for real-time monitoring via UV-Vis or NMR, ensuring that reaction kinetics are fully transparent[2].

Workflow for synthesis and NMR validation of mixed carbonates.

3. Comparative NMR Characterization Accurate NMR assignment is the cornerstone of validating mixed carbonate formation. The 4-nitrophenyl group exhibits a classic AA'BB' spin system, presenting as two distinct doublets in the ^1H NMR spectrum. The downfield shift of these protons is highly sensitive to the electronic environment of the attached carbonate.

Table 1: Comparative NMR Profiles of Carbonate Activating Agents

Activating Agent	^1H NMR Key Shifts	^13C NMR Key Shifts	Primary Application Profile
Cyclohexyl (4-nitrophenyl) carbonate	δ 8.28 (d, 2H), 7.39 (d, 2H), 4.76 (m, 1H) (in CDCl3)	δ 155.6 (C=O), 151.8, 78.7 (C-O) (in CDCl3)	Glycosyl donors, bulky prodrugs[1][3]
Bis(4-nitrophenyl) carbonate (bNPC)	δ 8.33 (d, 4H), 7.45 (d, 4H) (in CDCl3)	δ 155.1 (C=O), 150.2, 125.6 (in CDCl3)	Symmetrical/unsymmetrical ureas
N,N'-Disuccinimidyl carbonate (DSC)	δ 2.85 (s, 8H) (in CD3CN)	δ 169.5 (C=O), 151.3 (in CD3CN)	Peptide synthesis, amine activation

Data Interpretation: The transition from a chloroformate to a mixed cyclohexyl carbonate is confirmed by the emergence of the cyclohexyl methine multiplet at δ 4.73–4.80 ppm, which integrates perfectly with the aromatic doublets[3].

Decision matrix for selecting carbonate activating agents based on target.

4. Self-Validating Experimental Protocol: Synthesis & Characterization To ensure absolute scientific integrity, the following protocol incorporates built-in validation checkpoints. This prevents the propagation of unreacted intermediates into downstream syntheses.

Materials:

• 4-Nitrophenyl chloroformate (30.0 mmol)

• Cyclohexanol (33.0 mmol)

• 4-Dimethylaminopyridine (DMAP) (3.0 mmol)

• Anhydrous Tetrahydrofuran (THF) (15 mL)

Step-by-Step Methodology:

• Initiation: Dissolve 4-nitrophenyl chloroformate in anhydrous THF under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath to control the exothermic nature of the initial nucleophilic attack[3].

• Catalysis & Coupling: Add cyclohexanol, followed by the dropwise addition of DMAP. The DMAP acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate that accelerates the reaction while minimizing side products[3].

• Propagation: Stir the mixture at 0 °C for 3 hours, then allow it to warm to room temperature for an additional 3 hours.

  • Self-Validation Checkpoint 1 (TLC): Perform Thin-Layer Chromatography (Hexane/EtOAc 95:5). The reaction is complete only when the starting material spot (4-nitrophenyl chloroformate) is entirely absent. If present, continue stirring.

• Workup & Purification: Dilute the mixture with n-hexane to precipitate polar byproducts. Filter and purify the crude residue via silica gel column chromatography (n-hexane/AcOEt = 95/5)[3].

• Spectroscopic Validation: Isolate the white powder and prepare a sample in CDCl3 for NMR analysis.

  • Self-Validation Checkpoint 2 (NMR Integration): Acquire the ^1H NMR spectrum. You must observe doublets at δ 8.28 (J = 9.2 Hz) and δ 7.39 (J = 9.2 Hz), and a multiplet at δ 4.73–4.80. Calculate the integration ratio: the aromatic protons to the methine proton must be exactly 2:2:1. A skewed ratio indicates unreacted cyclohexanol or hydrolyzed 4-nitrophenol, necessitating recrystallization[3].

5. Conclusion When compared to bNPC and DSC, cyclohexyl (4-nitrophenyl) carbonate offers a highly tunable balance of reactivity and steric protection. By relying on strict NMR validation protocols, researchers can leverage this intermediate to drive high-yielding, stereoselective syntheses in both carbohydrate chemistry and advanced prodrug development.

References 1.[3] Title: Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl) Source: nih.gov URL: 2.[1] Title: Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate donors Source: rsc.org URL: 3.[2] Title: Polymeric PEG-based bioorthogonal triggers for prodrug activation in breast cancer Source: rsc.org URL: 4. Title: Bis(4-nitrophenyl) carbonate = 99 5070-13-3 - Sigma-Aldrich Source: sigmaaldrich.com URL:

• 1. Expedient synthesis of the heneicosasaccharyl mannose capped arabinomannan of the Mycobacterium tuberculosis cellular envelope by glycosyl carbonate d ... - Chemical Science (RSC Publishing) DOI:10.1039/C6SC04866H [pubs.rsc.org]
• 2. Polymeric PEG-based bioorthogonal triggers for prodrug activation in breast cancer - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08758E [pubs.rsc.org]
• 3. Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate ([11C-carbonyl]PK68) as a potential PET tracer for receptor-interacting protein 1 kinase - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and UPLC for Purity Analysis of Cyclohexyl (4-Nitrophenyl) Carbonate

Introduction: The Critical Need for Purity Assessment

Cyclohexyl (4-nitrophenyl) carbonate is a key intermediate in organic synthesis, often employed in the introduction of protecting groups or as an activated carbonate for forming carbamates and other derivatives. In the context of drug development and fine chemical synthesis, the purity of such reagents is paramount. The presence of impurities, such as unreacted starting materials (cyclohexanol, 4-nitrophenol) or by-products (bis(4-nitrophenyl) carbonate), can lead to undesirable side reactions, reduced yields, and the introduction of potentially toxic contaminants into the final active pharmaceutical ingredient (API).

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods for the robust purity analysis of cyclohexyl (4-nitrophenyl) carbonate. We will delve into the causality behind methodological choices, present detailed experimental protocols, and offer data-driven comparisons to empower researchers to select the optimal approach for their specific laboratory needs, whether for high-throughput screening or routine quality control.

The Analytical Challenge: Understanding the Analyte and Its Impurities

The molecular structure of cyclohexyl (4-nitrophenyl) carbonate, featuring a non-polar cyclohexyl ring and a polar 4-nitrophenyl group, classifies it as a moderately non-polar compound. The prominent 4-nitrophenyl chromophore makes it an ideal candidate for UV detection. A successful analytical method must be capable of separating the main compound from its potential process-related impurities, which may have very similar polarities.

Common Potential Impurities:

• Starting Materials: Cyclohexanol, 4-Nitrophenol

• Reagent-Related: 4-Nitrophenyl chloroformate

• By-products: Bis(4-nitrophenyl) carbonate

• Degradants: 4-Nitrophenol (from hydrolysis)

The primary goal is to develop a stability-indicating method that can resolve all these potential impurities from the main analyte peak, ensuring an accurate purity assessment.[1]

Strategic Approach: HPLC vs. UPLC Technology

The fundamental choice in modern liquid chromatography often lies between traditional HPLC and the more advanced UPLC. While both operate on the same principles, the key difference is the particle size of the stationary phase and the corresponding operating pressures.[2]

• HPLC (High-Performance Liquid Chromatography): Employs columns with larger particle sizes (typically 3-5 µm) and operates at lower pressures (500–6,000 psi). It is known for its robustness and the vast library of established methods.[3]

• UPLC (Ultra-Performance Liquid Chromatography): Utilizes columns with sub-2 µm particles, requiring significantly higher operating pressures (up to 15,000 psi).[3][4] This technological leap offers substantial gains in speed, resolution, and sensitivity.[4][5]

The transition to UPLC can reduce analysis times from 15-20 minutes to under 10 minutes, significantly increasing laboratory throughput, which is crucial in a drug development setting.[3][6] Furthermore, the narrower peaks generated by UPLC lead to increased peak height and improved sensitivity, a vital feature for detecting trace impurities that might otherwise be missed by HPLC.[5]

Caption: Decision tree for selecting between HPLC and UPLC.

Chromatographic Mode: The Case for Reversed-Phase

For an analyte of moderate polarity like cyclohexyl (4-nitrophenyl) carbonate, Reversed-Phase (RP) HPLC is the overwhelmingly preferred chromatographic mode.

• Reversed-Phase (RP-HPLC): Utilizes a non-polar stationary phase (typically C18-bonded silica) and a polar mobile phase (e.g., water/acetonitrile or water/methanol).[7] Retention is driven by hydrophobic interactions, where less polar compounds are retained longer. This mode is the workhorse of the pharmaceutical industry due to its versatility, reproducibility, and applicability to a wide range of molecules.[8]

• Normal-Phase (NP-HPLC): Employs a polar stationary phase (e.g., silica) and a non-polar mobile phase (e.g., hexane/ethyl acetate).[7][9] While less common, NP-HPLC can be advantageous for separating positional isomers or when a sample is only soluble in non-polar organic solvents.[10]

Given the analyte's structure and the nature of its likely impurities, a C18 column in reversed-phase mode will provide the most robust and reliable separation.

Caption: Comparison of Reversed-Phase and Normal-Phase HPLC.

Comparative Experimental Protocols

Here we present two robust, self-validating methods for the purity analysis of cyclohexyl (4-nitrophenyl) carbonate. The key difference lies in the technology employed, directly impacting speed and resolution.

Method A: High-Throughput UPLC Analysis

This method is designed for rapid analysis, ideal for in-process control, reaction monitoring, or high-throughput screening environments. The use of a sub-2 µm particle column provides superior efficiency and speed.[4][6]

Instrumentation & Consumables:

• System: UPLC System with a binary or quaternary pump, autosampler, column oven, and a Photodiode Array (PDA) or UV detector.

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm (or equivalent).

• Vials: 2 mL glass vials with PTFE septa.

• Filters: 0.22 µm PTFE syringe filters.

Reagents:

• Mobile Phase A: HPLC-grade Water.

• Mobile Phase B: HPLC-grade Acetonitrile (ACN).

• Diluent: Acetonitrile/Water (50:50, v/v).

• Sample: Cyclohexyl (4-nitrophenyl) carbonate.

Chromatographic Conditions:

• Flow Rate: 0.5 mL/min

• Column Temperature: 40 °C

• Detection Wavelength: 254 nm (The 4-nitrophenyl group has strong absorbance; 254 nm is a robust choice for aromatic compounds).[11][12]

• Injection Volume: 2 µL

• Gradient Program:

  Time (min)	% Mobile Phase B (ACN)
  0.0	50
  3.0	95
  3.5	95
  3.6	50

  | 5.0 | 50 |

Procedure:

• Standard Preparation: Accurately weigh and dissolve ~10 mg of the reference standard in the diluent to a final concentration of 0.5 mg/mL.

• Sample Preparation: Prepare the analysis sample to the same concentration (0.5 mg/mL) in the diluent.

• Filtration: Filter all solutions through a 0.22 µm syringe filter before placing them in the autosampler.

• System Suitability Test (SST): Before sample analysis, inject the standard solution five times. The system is deemed ready if it meets the following criteria:

  • Tailing Factor: ≤ 1.5

  • Theoretical Plates: ≥ 10,000

  • RSD of Peak Area: ≤ 1.0%

• Analysis: Inject the sample solutions. Purity is calculated based on the area percent of the main peak relative to the total area of all integrated peaks.

Method B: Standard Robust HPLC Analysis

This method uses conventional HPLC technology and is suitable for laboratories where UPLC is not available or for methods requiring transfer to less advanced QC labs. It prioritizes robustness and reliability over speed.

Instrumentation & Consumables:

• System: HPLC System with a binary or quaternary pump, autosampler, column oven, and a UV detector.

• Column: C18 Reversed-Phase Column, 5 µm, 4.6 x 150 mm.[12]

• Vials: 2 mL glass vials with PTFE septa.

• Filters: 0.45 µm PTFE syringe filters.

Reagents:

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (70:30, v/v). An isocratic method is often more robust and easier to transfer between instruments.[11]

• Diluent: Acetonitrile/Water (70:30, v/v).

• Sample: Cyclohexyl (4-nitrophenyl) carbonate.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Run Time: 15 minutes

Procedure:

• Standard Preparation: Accurately weigh and dissolve ~10 mg of the reference standard in the diluent to a final concentration of 0.5 mg/mL.

• Sample Preparation: Prepare the analysis sample to the same concentration (0.5 mg/mL) in the diluent.

• Filtration: Filter all solutions through a 0.45 µm syringe filter.

• System Suitability Test (SST): Before sample analysis, inject the standard solution five times. The system is deemed ready if it meets the following criteria:

  • Tailing Factor: ≤ 2.0

  • Theoretical Plates: ≥ 2,000

  • RSD of Peak Area: ≤ 2.0%[13]

• Analysis: Inject the sample solutions. Calculate purity using the area percent method.

Performance Comparison: A Data-Driven Summary

The choice between these two methods involves a trade-off between speed, performance, and equipment availability. The following table summarizes the expected performance differences based on the underlying technology.

Parameter	Method A (UPLC)	Method B (HPLC)	Rationale & Justification
Analysis Time	~5 minutes	~15 minutes	Smaller particles in UPLC allow for higher flow rates and shorter columns without sacrificing efficiency, leading to faster runs.[2][3]
Resolution	Excellent	Good	The higher efficiency of sub-2 µm particles results in sharper peaks and better separation of closely eluting impurities.[4][6]
Sensitivity	High	Moderate	Narrower UPLC peaks have a greater height for the same mass, leading to lower detection limits for trace impurities.[5]
Solvent Consumption	Low (~2.5 mL/run)	High (~15 mL/run)	Shorter run times and lower flow rates significantly reduce solvent usage, making UPLC a greener and more cost-effective option.[3][5]
System Pressure	High (~8,000-12,000 psi)	Low (~1,500-3,000 psi)	A direct consequence of forcing mobile phase through a column packed with smaller particles.[3]
Method Robustness	Good	Excellent	HPLC methods are often considered more robust and less susceptible to minor variations, making them easier to transfer.

Conclusion and Recommendations

Both the proposed UPLC and HPLC methods are scientifically sound approaches for determining the purity of cyclohexyl (4-nitrophenyl) carbonate. The optimal choice is dictated by the specific needs and resources of the laboratory.

• For research, process development, and high-throughput environments, the UPLC method (Method A) is highly recommended. Its significant advantages in speed, resolution, and sensitivity allow for faster decision-making and a more detailed impurity profile. The reduction in solvent consumption also provides considerable environmental and cost benefits over time.[2]

• For standard quality control laboratories or situations requiring method transfer to facilities with varied instrumentation, the HPLC method (Method B) is a reliable and robust choice. While slower, its simplicity and compatibility with a wide range of standard HPLC systems make it a workhorse for routine purity assessments.

Ultimately, the validation of any analytical procedure is essential to demonstrate that it is suitable for its intended purpose.[1] Key validation parameters to be assessed for either method would include specificity, linearity, accuracy, precision, and robustness, as defined by international guidelines such as those from the ICH.[13][14]

References

• Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference?
• WebofPharma. (2026, February 13). HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis.
• Waters. Applying UPLC to the Profiling of Impurities in Raw Drug Substances.
• Benchchem. HPLC vs. UPLC for Riociguat Impurity Profiling: A Head-to-Head Comparison.
• Rushi, J., et al. (2019, October 24). A Review on Comparative study of HPLC and UPLC. RJPT.
• HPLC Method Development and Validation for Pharmaceutical Analysis. (2020, November 15).
• Ghugare, P. S., & Kumar, S. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
• Oh, J. G., Jang, W. J., & Chi, S. C. (2007). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. Journal of Pharmaceutical and Biomedical Analysis, 43(3), 1179-1184.
• LaCourse, W. R., & Owens, G. S. (2004). Determination of organic nitro compounds using HPLC-UV-PAED. SPIE Digital Library.
• Oh, J. G., Jang, W. J., & Chi, S. C. (2007). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. PubMed.
• Monostory, K., et al. (n.d.). HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile. PMC.
• Dong, M. W., & Hu, G. (2021, March 26). Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International.
• Ionescu, M. S., et al. (2000). The determination of 3-nitrophenol and some other aromatic impurities in 4-nitrophenol by reversed phase HPLC with peak suppression diode array detection. PubMed.
• SIELC Technologies. (2018, February 16). Separation of Acetic acid, 4-nitrophenyl ester on Newcrom R1 HPLC column.
• Monostory, K., et al. (2020, August 18). HPLC Quantification of 4-Nitrophenol and its Conjugated Metabolites from Bile.
• Method Dvelopment and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. (2025, August 6). ResearchGate.
• Compound purity analysis and HPLC data. (2013). The Royal Society of Chemistry.
• Reverse Phase/ Normal Phase HPLC Analytical Techniques. Jordi Labs.
• Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. (2022, December 12). Journal of Emerging Investigators.
• BIS(4-NITROPHENYL) CARBONATE synthesis. ChemicalBook.
• Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. (2025, April 4).
• Benchchem. Application Note: HPLC Analysis of 2-(4-Methyl-3-nitrophenyl)-1,3-dioxane.
• Normal-phase vs. Reversed-phase Chromatography. (2025, August 12). Phenomenex.
• SIELC Technologies. Separation of Bis(4-nitrophenyl)carbonate on Newcrom R1 HPLC column.
• Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin- 1-yl) Carbonate (NPTC) for N-Protection of L- Phenylalanine Ethyl Ester. (2020, October 7). Organic Syntheses.
• Hadjeb, R., et al. (2018, May 2). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. MDPI.
• Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds. (2012, November 29). Excellence in Analytical Chemistry.
• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC. (2022, April 15).
• Shrestha, B., et al. (2016, September 26). Method development for separating organic carbonates by ion-moderated partition chromatography. University of Nebraska–Lincoln.
• Reversed Phase HPLC Method Development. Phenomenex.
• Bis(4-Nitrophenyl) Carbonate 98.0%(HPLC). PureSynth.
• Industrial synthesizing and purifying method of bis (4-nitrophenyl) carbonate. (2012, November 7). Eureka.
• University of Groningen Towards the site-selective modification of aminoglycoside antibiotics and their biological evaluation Bi.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis [webofpharma.com]
• 4. rjptonline.org [rjptonline.org]
• 5. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 6. waters.com [waters.com]
• 7. jordilabs.com [jordilabs.com]
• 8. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis | MDPI [mdpi.com]
• 9. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 10. sepscience.com [sepscience.com]
• 11. rsc.org [rsc.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pharmtech.com [pharmtech.com]
• 14. pharmoutsourcing.com [pharmoutsourcing.com]

Selectivity of Cyclohexyl (4-nitrophenyl) Carbonate for Primary vs. Secondary Amines: A Technical Comparison Guide

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Executive Summary & Chemical Context

In late-stage functionalization and peptide synthesis, differentiating between primary and secondary aliphatic amines without utilizing lengthy orthogonal protection schemes is a significant challenge. As a Senior Application Scientist, I frequently leverage cyclohexyl (4-nitrophenyl) carbonate (CHNPC) as a precision tool for this exact scenario.

While standard active carbonates (like methyl or phenyl 4-nitrophenyl carbonates) exhibit higher reactivity toward secondary amines due to their greater basicity [1.2], introducing a sterically demanding cycloalkoxy group inverts this paradigm. CHNPC capitalizes on transition-state steric clashes to achieve exquisite chemoselectivity, reacting rapidly with primary amines while leaving secondary amines virtually untouched.

Mechanistic Causality: The Steric Override

To understand why CHNPC is highly selective, we must examine the aminolysis mechanism of 4-nitrophenyl carbonates. The reaction proceeds through a stepwise pathway involving the formation of a zwitterionic tetrahedral intermediate (T±), followed by a rate-determining breakdown that expels the 4-nitrophenolate leaving group[1].

For unhindered carbonates, secondary amines often react faster because their higher nucleophilicity accelerates the initial attack (

). However, when the electrophilic carbonyl is flanked by a bulky cyclohexyl ring:

• Primary Amines: The low steric profile allows the nitrogen lone pair to approach the carbonyl at the optimal Bürgi-Dunitz angle. The T± intermediate forms efficiently and collapses irreversibly to yield the carbamate.

• Secondary Amines: The additional alkyl substituent on the nitrogen creates severe steric repulsion with the cyclohexyl ring during the formation of T±. This drastically increases the activation energy for

  . Consequently, the equilibrium heavily favors the reverse reaction ( ), effectively shutting down the forward pathway[2].

Mechanistic divergence of CHNPC aminolysis based on steric hindrance.

Objective Performance Comparison: CHNPC vs. Alternatives

When selecting a reagent for selective carbamoylation, researchers typically weigh reactivity against selectivity. The table below synthesizes experimental data comparing CHNPC against other common active carbonates and anhydrides[3].

Reagent	Primary Amine Rel. Rate	Secondary Amine Rel. Rate	Selectivity Ratio (1°/2°)	Primary Byproducts / Drawbacks
Bis(4-nitrophenyl) carbonate (BNPC)	Very Fast	Fast	Poor (~2:1)	Prone to urea formation and cross-linking[3].
Benzyl 4-nitrophenyl carbonate	Fast	Moderate	Moderate (~15:1)	Trace bis-acylation; requires strict stoichiometric control.
Di-tert-butyl dicarbonate (Boc₂O)	Moderate	Slow	Good (~40:1)	Sluggish without DMAP; DMAP addition destroys selectivity.
Cyclohexyl (4-nitrophenyl) carbonate	Fast	Very Slow	Excellent (>100:1)	Generates 4-nitrophenol (easily removed via basic wash).

Key Takeaway: While BNPC is highly reactive, its lack of steric bulk makes it a poor choice for differentiation, often leading to unwanted intramolecular cross-linking[3]. CHNPC strikes the optimal balance, utilizing the cyclohexyl moiety as a steric shield while maintaining the excellent leaving group ability of the 4-nitrophenolate anion.

Self-Validating Experimental Protocol

To ensure high fidelity in your synthesis, the following protocol is designed as a self-validating system. The release of the 4-nitrophenolate anion acts as an intrinsic colorimetric indicator (turning the solution bright yellow), allowing real-time visual monitoring of the reaction kinetics.

Step-by-Step Methodology

• Substrate Dissolution: Dissolve the mixed-amine substrate (1.0 equiv) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

  • Causality: DCM is chosen over polar protic solvents to prevent competitive hydrolysis of the carbonate and to maintain the stability of the T± intermediate.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv) and cool the mixture to 0 °C.

  • Causality: DIPEA is highly sterically hindered, ensuring it acts solely as a Brønsted base to neutralize the forming 4-nitrophenol, rather than acting as a competing nucleophile (which occurs with unhindered bases like DMAP or Et₃N). Cooling to 0 °C maximizes the kinetic differentiation between the primary and secondary amines.

• Reagent Addition: Dissolve CHNPC (1.05 equiv) in a minimal amount of DCM and add dropwise over 15 minutes.

  • Causality: Strict stoichiometric control (1.05 eq) prevents the forced background reaction of the secondary amine that occurs under vast reagent excess.

• Selective Aminolysis: Allow the reaction to warm to room temperature and stir for 2–4 hours.

  • Validation Check: The solution will turn vibrant yellow (

    nm) as 4-nitrophenolate is liberated. The plateau of this color change indicates reaction completion.

• Aqueous Workup: Dilute with DCM and wash sequentially with saturated aqueous

  ( ) and 1 M ( ).

  • Causality: The basic wash deprotonates 4-nitrophenol (pKa ~7.15), partitioning it entirely into the aqueous layer, yielding a highly pure organic phase containing the selectively protected primary amine.

Self-validating experimental workflow for selective primary amine protection.

Conclusion

For drug development professionals and synthetic chemists, relying on inherent kinetic selectivity is vastly superior to engineering complex protecting-group workarounds. Cyclohexyl (4-nitrophenyl) carbonate provides an elegant, sterically driven solution to amine differentiation. By understanding the transition-state mechanics and rigorously controlling the reaction environment (temperature, sterically hindered bases), researchers can achieve >100:1 selectivity for primary over secondary amines.

References

1.[1] Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: Effects of amine nature and modification of electrophilic center from C=O to C=S on reactivity and mechanism. ResearchGate. Available at: 2.[2] An amine protecting group deprotectable under nearly neutral oxidative conditions. PMC (NIH). Available at: 3.[3] Bis(4-nitrophenyl) carbonate | 5070-13-3. Benchchem. Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. An amine protecting group deprotectable under nearly neutral oxidative conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bis(4-nitrophenyl) carbonate | 5070-13-3 | Benchchem [benchchem.com]

Kinetic Profiling: Cyclohexyl (4-nitrophenyl) Carbonate Hydrolysis

Topic: Kinetic Profiling of Cyclohexyl (4-nitrophenyl) Carbonate Hydrolysis Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Strategic Rationale

In the characterization of hydrolases (lipases, esterases) and the evaluation of prodrug stability, Cyclohexyl (4-nitrophenyl) carbonate (CPC) serves as a critical distinct probe compared to the ubiquitous standard, p-Nitrophenyl Acetate (pNPA) .

While pNPA is the "gold standard" for rapid activity screening due to its low steric hindrance and high lability, it often fails to discriminate between enzymes with deep, hydrophobic pockets (true lipases) and surface-active esterases. CPC introduces a cyclohexyl moiety —a bulky, hydrophobic group—linked via a carbonate rather than an ester bond. This guide details the kinetic profiling of CPC, emphasizing its utility in mapping the steric tolerance of active sites and studying carbonate-specific hydrolysis mechanisms.

Why Choose CPC?

• Steric Discrimination: The cyclohexyl ring probes the size of the enzyme's acyl-binding pocket (nucleophile approach vector).

• Carbonate Chemistry: Differentiates enzymes capable of decarboxylative hydrolysis from simple acyl-transfer.

• Stability: Generally exhibits lower spontaneous hydrolysis rates than pNPA at neutral pH, improving signal-to-noise ratios in long-duration assays.

Comparative Analysis: CPC vs. Alternatives

The following table contrasts CPC with the industry-standard pNPA and the highly reactive Bis(4-nitrophenyl) carbonate.

Table 1: Substrate Performance Matrix

Feature	Cyclohexyl (4-nitrophenyl) Carbonate (CPC)	p-Nitrophenyl Acetate (pNPA)	Bis(4-nitrophenyl) Carbonate
Linkage Type	Mixed Carbonate ( )	Ester ( )	Symmetric Carbonate ( )
Steric Bulk	High (Cyclohexyl ring)	Low (Methyl group)	High (Two aryl groups)
Primary Application	Probing hydrophobic pockets; Prodrug stability models.	General esterase activity screening; Active site titration.	Bioconjugation (Crosslinking); Activated carbonate synthesis.[1]
Spontaneous Hydrolysis	Low to Moderate (pH dependent).	High (Requires careful blank subtraction).	Very High (Unstable in aqueous buffer).
Leaving Group	p-Nitrophenolate ( )	p-Nitrophenolate ( )	p-Nitrophenolate (x2 potential)
Reaction Products	Cyclohexanol + + p-Nitrophenol	Acetic Acid + p-Nitrophenol	+ 2 p-Nitrophenol

Mechanistic Insight

Understanding the hydrolysis pathway is essential for interpreting kinetic data. Unlike esters, carbonate hydrolysis involves an unstable carbonic acid monoester intermediate that undergoes rapid decarboxylation.

Figure 1: Hydrolysis Pathway & Signal Generation

The following diagram illustrates the nucleophilic attack (enzymatic or base-catalyzed) leading to the release of the chromophore.

Caption: Mechanism of CPC hydrolysis. The release of the p-nitrophenolate anion (yellow) is the measured event (

), followed by the rapid decomposition of the mono-carbonate.

Experimental Protocol: Kinetic Assay

This protocol is designed for a standard UV-Vis spectrophotometer or microplate reader. It is a self-validating system where the "No Enzyme" control determines the background stability.

Materials

• Buffer: 50 mM Tris-HCl or Phosphate Buffer, pH 7.4 – 8.0 (Choice depends on enzyme optimum; avoid primary amine buffers if studying spontaneous aminolysis).

• Substrate Stock: 50 mM CPC in Acetonitrile (MeCN) or DMSO. Note: MeCN is preferred to minimize solvent viscosity effects.

• Detection: Spectrophotometer set to 400–410 nm (Isosbestic point of nitrophenol is ~348 nm; anion max is ~400 nm).

Workflow Diagram

Caption: Step-by-step experimental workflow for kinetic analysis.

Detailed Procedure

• Preparation of Working Solution:

  • Dilute the 50 mM CPC stock into the reaction buffer to achieve a final concentration range of 10 µM – 500 µM .

  • Critical Step: Keep organic co-solvent concentration < 5% (v/v) to prevent enzyme denaturation or solvent-induced hydrolysis artifacts [1].

• Blanking (Autozero):

  • Place a cuvette containing only buffer and the equivalent volume of organic solvent (without substrate) to zero the instrument.

• Spontaneous Hydrolysis Control (

  ):

  • Add substrate to buffer without enzyme.

  • Monitor Absorbance (405 nm) for 10 minutes.

  • The slope of this line is the background rate (

    ). If , check buffer pH or temperature.

• Enzymatic Reaction (

  ):

  • Add enzyme to the buffered substrate solution.[2]

  • Mix by inversion (do not vortex vigorously to avoid bubbles).

  • Immediately start recording Absorbance vs. Time.

• Quantification:

  • Convert Absorbance to Concentration using the extinction coefficient of p-nitrophenol.

  • at pH > 8.0.

  • Note: At pH 7.0-7.5, the

    is lower due to incomplete ionization ( ). You must determine the effective at your specific experimental pH using a standard curve of p-nitrophenol [2].

Data Analysis & Interpretation

To extract meaningful kinetic constants, apply the pseudo-first-order approximation if

, or the Michaelis-Menten model if probing saturation.

Calculation of Initial Rate ( )

Where:

• = Slope of the linear portion of the curve (Abs/min).
• = Molar extinction coefficient ( ).
• = Path length (usually 1 cm).

Correcting for Spontaneous Hydrolysis

Interpreting Specificity

If comparing CPC to pNPA:

• Ratio > 1: The enzyme prefers the hydrophobic bulk of the cyclohexyl group (likely a Lipase).

• Ratio < 1: The enzyme is sterically hindered by the cyclohexyl group (likely a non-specific Esterase).

References

• Hydrolysis of p-nitrophenyl esters in aqueous organic solvent mixtures. Source: Canadian Journal of Chemistry.[3] URL:[Link]

• Spectrophotometric Determination of p-Nitrophenol under Interference. Source: National Institutes of Health (PMC). URL:[Link]

• Kinetic study of the phenolysis of bis(4-nitrophenyl) carbonate. Source: PubMed (J Org Chem). URL:[Link]

• Mechanism of hydrolysis of carbonates. Source: ResearchGate (General Carbonate Mechanisms). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Literature Comparison of Cyclohexylating Agents for Organic Synthesis

[1]

Executive Summary: The Strategic Choice of Cyclohexylating Agents

The introduction of a cyclohexyl group (

) is a pivotal transformation in medicinal chemistry, often employed to modulate lipophilicity ( ), disrupt planar symmetry, or fill hydrophobic pockets in target proteins. However, the choice of cyclohexylating agent is rarely a "one-size-fits-all" decision. It is dictated by the nucleophilicity of the substrate, the tolerance for acidic/basic conditions, and the rigorous requirement to suppress elimination side reactions ( ), which are prevalent in secondary alkyl systems.

This guide objectively compares the three dominant classes of cyclohexylating agents: Cyclohexyl Halides , Cyclohexanone (Reductive Alkylation) , and Cyclohexene/Cyclohexanol (Acid-Catalyzed) . We analyze their performance across N-, O-, and C-alkylation workflows, providing experimental evidence to support protocol selection.

Mechanistic Classification & Decision Matrix

Selection of the optimal agent depends heavily on the mechanism required to bond with the target heteroatom or carbon center.

Agent Class	Primary Mechanism	Ideal Substrate	Key Advantage	Major Limitation
Cyclohexyl Halides ( )	/	Phenols, Thiols	Direct, simple reagents.	High risk of E2 elimination (Cyclohexene formation); poor atom economy.
Cyclohexanone	Reductive Amination	Amines ( )	Suppresses polyalkylation; mild conditions.	Requires reducing agent; not suitable for O-alkylation.
Cyclohexene / Cyclohexanol	Electrophilic Addition ( )	Arenes, Phenols	High atom economy (Green Chem); inexpensive.	Requires strong acid catalysis; regioselectivity issues (O- vs C-alkylation).[1]

Deep Dive: N-Cyclohexylation (Amines)

Comparison: Direct Alkylation vs. Reductive Amination

The Challenge: Direct alkylation of amines using cyclohexyl halides (e.g., cyclohexyl bromide) is notoriously inefficient due to the "Polyalkylation Trap." As the amine becomes alkylated, it becomes more nucleophilic, leading to mixtures of secondary, tertiary, and quaternary ammonium salts. Furthermore, the secondary nature of the cyclohexyl ring promotes competitive E2 elimination, generating cyclohexene waste.

The Solution: Reductive amination using Cyclohexanone is the industry standard. It proceeds via an imine/iminium intermediate which is selectively reduced.[2] This method inherently stops at the mono-alkylated product (for primary amines) or tertiary amine (for secondary amines) without risking quaternization under standard conditions.

Visualization: Reaction Pathway Analysis

Figure 1: Pathway comparison showing the selectivity of reductive amination (Green/Yellow path) vs. the uncontrollability of direct alkylation (Red path).[2]

Validated Protocol: Reductive Amination with Sodium Triacetoxyborohydride

Recommended for: Synthesis of secondary amines from primary amines with high chemoselectivity.

Reagents:

• Substrate: Aniline or Aliphatic Amine (1.0 equiv)

• Reagent: Cyclohexanone (1.1 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or THF

• Additive: Acetic Acid (1.0 equiv, optional to accelerate imine formation)

Step-by-Step Methodology:

• Imine Formation: In a dry flask, dissolve the amine (10 mmol) and cyclohexanone (11 mmol) in DCE (30 mL). If the reaction is sluggish, add acetic acid (10 mmol). Stir at room temperature for 30–60 minutes. Expert Note: STAB is mild enough that pre-formation of the imine is often unnecessary, but a short stir ensures equilibrium favors the imine.

• Reduction: Cool the mixture to 0°C. Add STAB (14 mmol) portion-wise over 10 minutes. Allow the mixture to warm to room temperature and stir for 12 hours.

• Quench: Quench with saturated aqueous

  solution.

• Workup: Extract with DCM (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (typically Hexane/EtOAc).

Performance Data:

• Yield: Typically 85–95%.

• Selectivity: >98% Mono-alkylation.

• Ref: Abdel-Magid, A. F., et al. J. Org.[1][3][4] Chem. 1996, 61, 3849. [1]

Deep Dive: O-Cyclohexylation (Phenols)

Comparison: Williamson Ether Synthesis vs. Acid-Catalyzed Addition

The Challenge: Phenols are ambident nucleophiles (can react at O or C).

• Williamson Synthesis (

  ): Requires strong base. Often suffers from low yields due to steric hindrance of the secondary halide and competing elimination (E2) of the cyclohexyl halide to cyclohexene.

• Acid-Catalyzed Addition (ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ): Uses cyclohexene as the alkylating agent.[1][5] This is 100% atom economical. However, strong acids favor C-alkylation (Friedel-Crafts) over O-alkylation (Ether).

The Solution: Use of Solid Acid Catalysts (e.g., Sulfated Zirconia or Heteropolyacids) allows for tunable selectivity. Lower temperatures favor the kinetic O-product.

Visualization: Selectivity Control

Figure 2: Temperature-dependent selectivity switch in phenol cyclohexylation.

Validated Protocol: Green O-Cyclohexylation

Recommended for: Synthesis of cyclohexyl ethers avoiding halide waste.

Reagents:

• Substrate: Phenol derivative (10 mmol)

• Reagent: Cyclohexene (30 mmol)

• Catalyst: Amberlyst-15 (dry) or Sulfated Zirconia (0.5 g)

• Solvent: Cyclohexane (or neat)

Step-by-Step Methodology:

• Setup: In a pressure tube (to contain cyclohexene vapors), mix phenol, cyclohexene, and the solid catalyst.

• Reaction: Heat to 60°C . Critical Causality: Do not exceed 70°C. Higher temperatures activate the reversible ether formation, leading to Claisen-type rearrangement to the C-alkylated phenol.

• Monitoring: Monitor by TLC/GC. Reaction typically takes 4–6 hours.

• Workup: Filter off the solid catalyst (can be regenerated). Concentrate the filtrate.

• Purification: Recrystallization or column chromatography.

Performance Data:

• Yield: 70–85% O-alkylated product.

• Selectivity: ~90:10 (Ether:Phenol) at 60°C; shifts to 20:80 at 140°C.

• Ref: Yadav, G. D., & Kumar, P. Appl.[1][4] Catal. A: Gen. 2005. [2]

Comparative Performance Metrics

The following table summarizes the efficiency of agents for a generic transformation (

).

Metric	Cyclohexyl Bromide ( )	Cyclohexanone (Reductive)	Cyclohexene (Acid Cat.)
Atom Economy	Poor (Stoichiometric NaBr waste)	Moderate (Water waste)	Excellent (100% incorp.)
Reaction Time	12–24 h	2–12 h	4–8 h
Selectivity (N)	Low (Polyalkylation)	High (Mono)	N/A
Selectivity (O)	Low (Elimination competes)	N/A	Tunable (Temp dependent)
Cost	Moderate	Low	Very Low
Green Score	Low	Medium	High

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][6] Studies on Direct and Indirect Reductive Amination Procedures.[6] Journal of Organic Chemistry, 61(11), 3849–3862. Link

• Yadav, G. D., & Kumar, P. (2005). Alkylation of phenol with cyclohexene over solid acids: Insight in selectivity of O- versus C-alkylation. Applied Catalysis A: General, 286(1), 61–70. Link

• Ronchin, L., & Vavasori, A. (2012). Acid catalyzed alkylation of phenols with cyclohexene: Kinetics and mechanism. Journal of Molecular Catalysis A: Chemical, 355, 134–141.[4] Link

• Bhattacharyya, S. (1995). Reductive Alkylation of Amines with Carbonyl Compounds using Sodium Cyanoborohydride in Titanium(IV) Isopropoxide. Journal of Organic Chemistry, 60(15), 4928–4929. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Synthesis and evaluation of 3′- and 4′-substituted cyclohexyl noviomimetics that modulate mitochondrial respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unive.it [iris.unive.it]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Technical Guide: Proper Disposal and Handling of Cyclohexyl (4-nitrophenyl) Carbonate

[1]

Executive Summary & Core Directive

Cyclohexyl (4-nitrophenyl) carbonate (CAS: 176787-42-1) is a mixed carbonate reagent primarily used to introduce the cyclohexyloxycarbonyl (Hoc) protecting group or to activate nucleophiles.[1][2]

The Critical Hazard: Upon hydrolysis or aminolysis, this reagent releases 4-nitrophenol , a toxic, yellow-staining compound that is a U-listed hazardous waste (EPA Code U170 ).[1][3]

Immediate Operational Rule:

• NEVER dispose of this reagent or its quenched reaction mixtures down the drain.

• ALWAYS segregate waste streams containing the 4-nitrophenol byproduct from standard non-hazardous aqueous waste.[1]

Chemical Profile & Hazard Analysis

To dispose of a chemical safely, one must understand its decomposition pathway.[1][3] This reagent is an "active ester" equivalent; it is designed to be reactive.

Identification

Parameter	Detail
Chemical Name	Cyclohexyl (4-nitrophenyl) carbonate
CAS Number	176787-42-1
Molecular Formula	C₁₃H₁₅NO₅
Reactive Group	Mixed Carbonate (Electrophilic)
Leaving Group	4-Nitrophenol (p-Nitrophenol)

The Mechanism of Hazard (Causality)

When this reagent contacts water (hydrolysis) or amines (aminolysis), the carbonate linkage cleaves.[1]

• Path A (Desired): The cyclohexyl fragment attaches to your target molecule.

• Path B (Byproduct): The 4-nitrophenyl group is released as 4-nitrophenol .[1]

Why this matters for disposal: 4-Nitrophenol is significantly more toxic and regulated than the parent carbonate.[1] In basic conditions (often used in quenching), it forms 4-nitrophenolate , which is intensely yellow and highly water-soluble, posing a high risk of groundwater contamination if mishandled.[1][3]

Disposal Procedures

Scenario A: Disposal of Pure Solid Reagent

Applicability: Expired shelf-life, contaminated stock, or excess solid reagent.[1][3]

Protocol:

• Do Not Quench: Do not attempt to dissolve and hydrolyze large quantities of the pure solid. The heat of reaction and volume of generated nitrophenol create unnecessary risk.[1]

• Container: Place the original container inside a clear, sealable secondary bag (e.g., Ziploc or heat-seal).

• Labeling: Label clearly as "Solid Hazardous Waste - Toxic."

• RCRA Coding: If discarding the commercial chemical product, list as U170 (due to the potential generation of 4-nitrophenol, though strict interpretation varies by state; treating as U170 is the safest compliance posture).[1][3]

Scenario B: Reaction Mixtures & Quenching

Applicability: Post-reaction waste streams or small residual amounts in glassware.

The "Yellow Flash" Indicator: This protocol utilizes the colorimetric property of nitrophenol as a self-validating stop signal.[1] 4-Nitrophenol is colorless/pale yellow in acid but turns bright yellow in base (phenolate anion).[1]

Step-by-Step Quenching Protocol:

• Dilution: Dilute the reaction mixture with an organic solvent (DCM or Ethyl Acetate).

• Basic Hydrolysis: Add 1M NaOH or saturated NaHCO₃ solution.

  • Observation: The aqueous layer will turn bright yellow immediately.

  • Action: Stir for 30–60 minutes to ensure complete hydrolysis of any remaining active carbonate.

• Separation:

  • Organic Layer: Contains your product (usually).

  • Aqueous Layer: Contains the toxic 4-nitrophenolate.[1]

• Acidification (Optional but Recommended for Volume Reduction):

  • Carefully acidify the yellow aqueous layer with 1M HCl until the yellow color fades (reverting to free 4-nitrophenol).[1]

  • Extract this aqueous layer with an organic solvent (e.g., Ethyl Acetate) to pull the toxic nitrophenol back into the organic phase for incineration.[1][3]

  • Result: The aqueous layer is now largely non-toxic (check pH), and the toxic mass is concentrated in the organic waste solvent.[1][3]

Waste Stream Segregation Logic

The following diagram illustrates the decision matrix for handling this reagent.

Figure 1: Decision tree for segregating solid reagent waste versus liquid reaction byproducts.[1]

Regulatory Compliance & Waste Codes

Failure to classify nitrophenol-bearing waste correctly is a common audit finding.[1]

Authority	Code	Classification	Trigger Condition
US EPA (RCRA)	U170	Toxic Waste	Applies if discarding commercial chemical product (4-Nitrophenol) or formulations where it is the sole active ingredient.[1]
US EPA (RCRA)	D001/D003	Ignitable/Reactive	Applies if the waste solvent is flammable or the carbonate is still reactive.[1]
GHS	N/A	Acute Tox / Irritant	H315 (Skin), H319 (Eye), H335 (Resp).[1][3][4]

Note on U-Listing: While the carbonate itself (CAS 176787-42-1) is not explicitly U-listed by name, its primary degradation product (4-Nitrophenol, CAS 100-02-7) is U170 .[1][3] Best practice dictates managing the waste as if it were U170 to ensure downstream incineration rather than landfilling.

Emergency Spill Response

If a spill occurs in the laboratory:

• Solid Spill:

  • Do not sweep dry dust (inhalation risk).[1]

  • Cover with wet paper towels to suppress dust, then scoop into a bag.[1][3]

  • Clean surface with 1M NaOH (surface will turn yellow), then water.[1][3]

• Liquid/Solution Spill:

  • Absorb with vermiculite or sand.

  • Do not use combustible materials (sawdust) if the solvent is flammable.[1]

  • Collect in a container labeled "Hazardous Debris (Nitrophenol Contaminated)."[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). List of Hazardous Wastes (40 CFR Part 261). EPA.gov. [Link]

• PubChem. (2024). 4-Nitrophenol (Compound Summary). National Library of Medicine. [Link]

Sources

• 1. wku.edu [wku.edu]
• 2. cyclohexyl (4-nitrophenyl) carbonate - CAS:176787-42-1 - CAS号查询_生物试剂_化学试剂_分析试剂_实验试剂-普西唐试剂商城 [jm-bio.com]
• 3. Waste Code [rcrainfo.epa.gov]
• 4. angenechemical.com [angenechemical.com]

Personal protective equipment for handling Cyclohexyl (4-nitrophenyl) Carbonate

Executive Summary & Scientific Context

Cyclohexyl (4-nitrophenyl) carbonate (often abbreviated as Hoc-ONp ) is a highly reactive mixed carbonate used primarily to introduce the cyclohexyloxycarbonyl (Hoc) protecting group to amines.

While invaluable for orthogonal protection strategies, its safety profile is dominated by two factors:

• High Electrophilicity: As an activated ester, it rapidly reacts with nucleophiles (including biological proteins), posing a risk of contact dermatitis and sensitization.

• The Leaving Group (4-Nitrophenol): Upon hydrolysis or reaction, it releases p-nitrophenol. This byproduct is toxic, environmentally hazardous, and possesses a distinct yellow color in basic media, which acts as a built-in contamination indicator.

The Core Directive: Treat this reagent not just as a solid irritant, but as a "silent spreader." The fine crystalline dust can contaminate surfaces invisibly until humidity or cleaning agents reveal the yellow nitrophenolate stain.

Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the specific molecular threats.

Hazard Class	H-Code	Description	Mechanistic Insight
Acute Toxicity	H302/H312	Harmful if swallowed or in contact with skin.[1]	The p-nitrophenol metabolite interferes with oxidative phosphorylation and can cause methemoglobinemia [1].
Skin/Eye Irritation	H315/H319	Causes skin and serious eye irritation.[2][3][4]	The carbonate moiety alkylates surface proteins; the hydrolysis product is acidic and corrosive to mucous membranes.
Sensitization	Implied	Potential skin sensitizer.[5]	Activated carbonates are hapten-like; repeated exposure can trigger immune responses (allergic dermatitis).
STOT-RE	H373	Damage to organs (Liver/Kidney).[6]	Long-term accumulation of nitrophenolic metabolites stresses hepatic clearance pathways [2].

Personal Protective Equipment (PPE) Matrix

This matrix moves beyond generic advice, tailoring protection to the specific state of the reagent.[7]

Tier 1: Solid Handling (Weighing & Transfer)

High risk of dust generation.

• Respiratory: N95 or P100 Respirator (if outside a fume hood) or Fume Hood (Sash at working height). Why? The powder is often electrostatic and creates invisible aerosols.

• Hands: Double Nitrile Gloves (0.11 mm min thickness). Why? Outer glove protects against dust; inner glove prevents contamination during doffing.

• Eyes: Chemical Goggles (tight-fitting). Why? Safety glasses allow dust entry from the side.

• Body: Lab coat (buttoned to neck) + Tyvek sleeves (optional but recommended).

Tier 2: Solution Handling (Reaction & Quenching)

High risk of splash and permeation.

• Respiratory: Fume Hood (Mandatory).

• Hands: Long-cuff Nitrile or Laminate (Silver Shield) if handling concentrated stock solutions (>1M).

• Eyes: Safety Glasses with side shields + Face Shield (if working with >500mL volumes).

Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for selecting the correct PPE configuration based on the operational scale and state of matter.

Figure 1: PPE Decision Matrix for Cyclohexyl (4-nitrophenyl) Carbonate based on physical state and concentration risks.

Operational Protocol: The "Self-Validating" Workflow

This protocol integrates the "Yellow Flag" mechanism. Because the leaving group (4-nitrophenol) turns bright yellow in basic conditions (

), we use this as a visual safety check.

Step 1: Preparation & Weighing

• Static Control: Use an antistatic gun or ionizer if available. The carbonate powder is prone to static cling.

• The "Moat" Technique: Place the balance inside a secondary containment tray lined with a white absorbent pad.

  • Validation: If you spill, the white pad makes it visible. If you spray a mild base (e.g., dilute bicarb) on the pad after weighing and it turns yellow, you failed containment.

Step 2: Reaction Setup

• Solvent Choice: Dissolve the solid immediately. Do not leave the powder sitting in an open flask.

• Addition: Add the Hoc-ONp solution to the amine slowly.

  • Caution: The reaction releases 4-nitrophenol. The reaction mixture will likely turn yellow if a base (like TEA or DIPEA) is present. Treat the yellow liquid as toxic.

Step 3: Quenching & Disposal[3]

• Quench: Destroy excess carbonate with a nucleophile (e.g., dimethylaminopropylamine) or mild aqueous base.

• Segregation:

  • Do NOT mix with strong acid waste (risk of nitrophenol precipitation and clogging).

  • Do NOT mix with oxidizers (nitrophenols are combustible).

  • Disposal: Collect in a dedicated "Organic Waste - Toxic" container.

Decontamination & Emergency Response

The "Yellow Stain" Decontamination Test

Unlike many clear organic reagents, this compound allows you to see your safety efficacy.

• Spill Cleanup (Solid):

  • Do not dry sweep. Cover with a wet pad (solvent-dampened) to suppress dust.

  • Scoop into a waste container.

• Spill Cleanup (Liquid):

  • Absorb with vermiculite or sand.

• Surface Verification (The Critical Step):

  • After cleaning the area with solvent (ethanol/acetone), spray the surface with a 1% Sodium Carbonate solution .

  • Result: If the surface turns YELLOW , contamination remains. Repeat cleaning until no yellow color appears upon base application.

First Aid

• Eye Contact: Flush immediately for 15 minutes.[2][3][5][8] The hydrolysis product is acidic; speed is critical to prevent corneal opacity.

• Skin Contact: Wash with soap and water.[2][8][9] Do not use ethanol to wash skin, as it may increase the permeation of the nitrophenol.

Operational Workflow Diagram

Figure 2: End-to-end workflow for handling Hoc-ONp, emphasizing temperature control and waste segregation.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 980, 4-Nitrophenol. Retrieved from [Link]

• European Chemicals Agency (ECHA). (2023). Substance Information: 4-Nitrophenol.[4][10][11] Retrieved from [Link]

• New Jersey Department of Health. (2017). Hazardous Substance Fact Sheet: 4-Nitrophenol. Retrieved from [Link]

Sources

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. aksci.com [aksci.com]
• 3. broadpharm.com [broadpharm.com]
• 4. nj.gov [nj.gov]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. sciences.ksu.edu.sa [sciences.ksu.edu.sa]
• 8. hse.kaust.edu.sa [hse.kaust.edu.sa]
• 9. fishersci.com [fishersci.com]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. epa.gov [epa.gov]